Sulprofos oxon

• CAS: 38527-90-1

Core Science & Biosynthesis

Introduction: Unmasking the Potent Cholinesterase Inhibitor

An In-Depth Technical Guide to the Mechanism of Action of Sulprofos Oxon

Sulprofos is an organothiophosphate insecticide, a class of compounds characterized by a phosphorus atom double-bonded to a sulfur atom (P=S).[1] In its commercial form, sulprofos itself is a relatively weak inhibitor of its biological target. Its potent toxicity is realized through metabolic bioactivation within the target organism.[2][3] This process, primarily occurring in the liver, involves oxidative desulfuration catalyzed by cytochrome P450 (CYP) enzymes.[2][4] The thion (P=S) group is replaced by an oxygen atom, converting sulprofos into its oxygen analog, or "oxon"—sulprofos oxon .[5][6] This structural change dramatically increases the electrophilicity of the phosphorus atom, transforming the molecule into a highly potent and irreversible inhibitor of acetylcholinesterase (AChE).[4][7]

This guide provides a detailed examination of the molecular and physiological cascade initiated by sulprofos oxon, from its metabolic formation to its profound impact on the cholinergic nervous system. We will explore the specifics of enzyme inhibition, the resulting toxicological manifestations, and the standard experimental protocols used to characterize this mechanism.

Part 1: The Core Mechanism - Irreversible Inhibition of Acetylcholinesterase

The primary and most critical mechanism of action for sulprofos oxon, like all organophosphate oxons, is the inhibition of acetylcholinesterase (AChE).[5][8][9] This enzyme is essential for the termination of nerve impulses at cholinergic synapses and neuromuscular junctions.[10][11]

The Target: Acetylcholinesterase (AChE)

AChE's physiological role is the rapid hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and acetic acid.[9][12] This enzymatic breakdown is crucial for clearing ACh from the synaptic cleft, allowing the postsynaptic neuron or muscle cell to repolarize and return to its resting state, ready for the next nerve impulse.[13] The active site of AChE contains a catalytic triad, with a key serine residue whose hydroxyl group (-OH) acts as a nucleophile to initiate the hydrolysis of acetylcholine.[7][9]

The Molecular Attack: Phosphorylation of the Active Site

Sulprofos oxon functions as a suicide substrate, irreversibly binding to and inactivating AChE. The mechanism proceeds as follows:

• Binding: The sulprofos oxon molecule docks within the active site of the AChE enzyme.

• Nucleophilic Attack: The highly reactive serine hydroxyl group at the enzyme's active site performs a nucleophilic attack on the electron-deficient phosphorus atom of sulprofos oxon.[7][9]

• Covalent Bonding: This attack results in the formation of a stable, covalent phosphoryl-serine bond.[5]

• Enzyme Inactivation: With its active site serine residue phosphorylated, the enzyme is rendered catalytically inactive and can no longer hydrolyze acetylcholine.[10][14]

Caption: Molecular mechanism of AChE inhibition by sulprofos oxon.

The Point of No Return: The "Aging" Process

Following phosphorylation, the enzyme-inhibitor complex can undergo a secondary process known as "aging".[9][15] This process involves the cleavage of one of the alkyl (or other) groups from the phosphorus atom of the inhibitor. This dealkylation further strengthens the bond between the phosphorus and the serine residue.[9] Once aged, the phosphorylated enzyme is resistant to cleavage by standard antidotes like oxime reactivators (e.g., pralidoxime, 2-PAM).[2][15][16] This renders the inhibition effectively permanent, and recovery of cholinergic function then depends on the de novo synthesis of new AChE, a process that can take days to weeks.[6]

Part 2: Physiological and Toxicological Consequences

The inactivation of AChE leads to the accumulation of acetylcholine at nerve endings, causing a state of cholinergic hyperstimulation that affects the central nervous system (CNS), the autonomic nervous system, and neuromuscular junctions.[6][14]

Overstimulation of Cholinergic Receptors

The excess acetylcholine continuously stimulates both muscarinic and nicotinic receptors, leading to a predictable set of symptoms known as a cholinergic crisis.[7]

Receptor Type	Location	Signs and Symptoms of Hyperstimulation
Muscarinic	Parasympathetic nerve endings (smooth muscles, glands), CNS	SLUDGE/DUMBELS: Salivation, Lacrimation, Urination, Diaphoresis/Defecation, Gastrointestinal upset, Emesis. Also: Bradycardia, Bronchospasm, Bronchorrhea, Miosis (pinpoint pupils).[17]
Nicotinic	Neuromuscular junctions, Autonomic ganglia, CNS	MTWTF: Muscle fasciculations (twitching), Tachycardia, Weakness, Tremor, Fasciculations leading to flaccid paralysis. Also: Hypertension, Mydriasis (pupil dilation).[6]

The primary cause of death in acute organophosphate poisoning is respiratory failure, resulting from a combination of central respiratory drive depression, paralysis of the diaphragm and intercostal muscles, and severe bronchoconstriction with excessive bronchial secretions.[6][17]

Beyond Acetylcholinesterase Inhibition

While AChE inhibition is the primary mechanism of acute toxicity, research suggests that organophosphate oxons may exert other toxic effects, particularly in the context of developmental neurotoxicity.[18] Some studies indicate that compounds like chlorpyrifos-oxon can interfere with the non-enzymatic, morphogenic functions of AChE that are critical for proper axonal growth during neurodevelopment.[19][20][21] This interference can occur at concentrations lower than those required to significantly inhibit the enzyme's catalytic activity, suggesting a separate, non-cholinergic mechanism of toxicity.[18][21] Furthermore, some oxons have been shown to form adducts on other proteins, potentially leading to cross-linking and other cellular damage.[22]

Part 3: Experimental Protocols for Mechanistic Analysis

The characterization of AChE inhibitors like sulprofos oxon relies on robust and reproducible experimental methods. The most common in vitro technique is the Ellman assay.

In Vitro Assay: The Ellman Method for AChE Activity

The Ellman method is a simple, reliable, and widely used colorimetric assay to measure AChE activity and its inhibition.[11][23]

Core Principle: The assay uses acetylthiocholine (ATCI) as a substrate for AChE. The enzyme hydrolyzes ATCI to produce thiocholine.[11] Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, or Ellman's reagent) to generate a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which is quantified by measuring its absorbance at 412 nm.[11][23] The rate of yellow color development is directly proportional to AChE activity. In the presence of an inhibitor like sulprofos oxon, this rate decreases.

Caption: High-level workflow for the in vitro AChE inhibition assay.

Detailed Step-by-Step Protocol (96-Well Plate Format):

• Reagent Preparation:

  • Buffer: Prepare a 0.1 M Phosphate Buffer (pH 8.0).[11]

  • Enzyme Solution: Prepare a working solution of purified AChE (e.g., from electric eel or recombinant human) in the buffer.[11]

  • Substrate Solution: Prepare a solution of Acetylthiocholine Iodide (ATCI) in deionized water.[24]

  • Chromogen Solution: Prepare a solution of 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) in the buffer.[24]

  • Inhibitor Stock: Prepare a concentrated stock solution of sulprofos oxon in a suitable solvent (e.g., DMSO) and create serial dilutions.

• Plate Setup (Total Volume per well = 200 µL):

  • Blank Wells: Add 180 µL of buffer and 20 µL of DTNB solution. (Contains no enzyme or substrate).

  • Negative Control Wells (100% Activity): Add 140 µL of buffer, 20 µL of DTNB, 20 µL of enzyme solution, and 20 µL of the solvent used for the inhibitor (e.g., DMSO).

  • Test Wells (Inhibitor): Add 120 µL of buffer, 20 µL of DTNB, 20 µL of enzyme solution, and 20 µL of the desired sulprofos oxon dilution.

• Pre-incubation:

  • Gently mix the contents of the wells.

  • Pre-incubate the plate for 10-15 minutes at a controlled temperature (e.g., 25°C or 37°C) to allow the inhibitor to interact with the enzyme.[11][24]

• Reaction Initiation and Measurement:

  • To start the reaction, add 20 µL of the ATCI substrate solution to all wells except the blanks.

  • Immediately place the plate in a microplate reader and begin measuring the absorbance at 412 nm at regular intervals (e.g., every 60 seconds) for 10-20 minutes.[11]

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute, ΔA/min) for each well using the linear portion of the kinetic curve.

  • Calculate the percentage of AChE inhibition for each inhibitor concentration using the formula: % Inhibition = [ (Rate_Control - Rate_Inhibitor) / Rate_Control ] x 100[11]

  • Determine the IC50 value (the concentration of sulprofos oxon that causes 50% inhibition) by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.[11]

References

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• Bio-protocol. (n.d.). 3.10. Acetylcholinesterase Inhibition Assay. Available from: [Link]

• Khan, A., Al-Harrasi, A., Al-Rawahi, A., Hussain, J., Ali, L., Hussain, H., ... & Taha, Z. (2023). Inhibition of Acetylcholinesterase with Novel 1, 3, 4, Oxadiazole Derivatives: A Kinetic, In Silico, and In Vitro Approach. ACS Omega, 8(49), 46830–46843. Available from: [Link]

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• Carr, R. L., & Chambers, J. E. (1996). Kinetic analysis of the in vitro inhibition, aging, and reactivation of brain acetylcholinesterase from rat and channel catfish by paraoxon and chlorpyrifos-oxon. Toxicology and Applied Pharmacology, 139(2), 365–373. Available from: [Link]

• Yang, D., Howard, A., & Lein, P. J. (2008). Chlorpyrifos and chlorpyrifos-oxon inhibit axonal growth by interfering with the morphogenic activity of acetylcholinesterase. Toxicology and Applied Pharmacology, 228(1), 32–41. Available from: [Link]

• Ucar, A., Parlak, V., & Yilmaz, M. (2021). In Vivo Effects of Neonicotinoid-Sulfoximine Insecticide Sulfoxaflor on Acetylcholinesterase Activity in the Tissues of Zebrafish (Danio rerio). Animals, 11(4), 1011. Available from: [Link]

• Sanchez-Sanchez, C., Zafra-Gomez, A., Ballesteros, O., & Navalon, A. (2025). Metabolism of chlorpyrifos and chlorpyrifos oxon by human hepatocytes. Toxicology Letters, 383, 1–10. Available from: [Link]

• Pal, A., & Naughton, S. X. (2025). Human CYP2C9 Metabolism of Organophosphorus Pesticides and Nerve Agent Surrogates. International Journal of Molecular Sciences, 27(1), 1. Available from: [Link]

• Kousba, A. A., Poet, T. S., & Timchalk, C. (2007). Age-Related Brain Cholinesterase Inhibition Kinetics Following In Vitro Incubation with Chlorpyrifos-Oxon and Diazinon-Oxon. Toxicological Sciences, 95(1), 102–111. Available from: [Link]

• Worek, F., Thiermann, H., & Wille, T. (2020). Organophosphorus compounds and oximes: a critical review. Archives of Toxicology, 94(7), 2275–2292. Available from: [Link]

• Usmani, K. A. (2009). Metabolism and interactions of pesticides in human and animal in vitro hepatic models. OuluREPO. Available from: [Link]

• Kousba, A. A., Poet, T. S., & Timchalk, C. (2007). Age-related brain cholinesterase inhibition kinetics following in vitro incubation with chlorpyrifos-oxon and diazinon-oxon. Toxicological Sciences, 95(1), 102–111. Available from: [Link]

• Kousba, A. A., Poet, T. S., & Timchalk, C. (2007). Age-Related Brain Cholinesterase Inhibition Kinetics following In Vitro Incubation with Chlorpyrifos-Oxon and Diazinon-Oxon. Toxicological Sciences, 95(1), 102-111. Available from: [Link]

• Sánchez-Hernández, J. C., & Sanchez-Aguayo, I. (2007). Chemical Reactivation and Aging Kinetics of Organophosphorus-Inhibited Cholinesterases From Two Earthworm Species. Environmental Toxicology and Chemistry, 26(9), 1935–1941. Available from: [Link]

• Musilek, K., Holas, O., Kuca, K., Jun, D., Dohnal, V., & Dolezal, M. (2010). Reactivation of Human Acetylcholinesterase and Butyrylcholinesterase Inhibited by Leptophos-Oxon with Different Oxime Reactivators in Vitro. Molecules, 15(8), 5243–5250. Available from: [Link]

• Yang, D., Howard, A., & Lein, P. (2008). Chlorpyrifos and chlorpyrifos-oxon inhibit axonal growth by interfering with the morphogenic activity of acetylcholinesterase. OSTI.GOV. Available from: [Link]

• Glatt, H. (2000). Sulfotransferases in the Bioactivation of Xenobiotics. Chemico-Biological Interactions, 129(1-2), 141–170. Available from: [Link]

• Buratti, F. M., & Testai, E. (2005). Metabolism of chlorpyrifos and diazinon by human liver microsomes. Toxicology, 212(1), 1–12. Available from: [Link]

• Berghuis, A. M., & Auclair, K. (2008). Synthesis and Use of Sulfonamide-, Sulfoxide-, or Sulfone-containing Aminoglycoside-CoA Bisubstrates as Mechanistic Probes for Aminoglycoside N-6′-Acetyltransferase. Bioorganic & Medicinal Chemistry Letters, 18(16), 4627–4630. Available from: [Link]

• Xu, H., Wang, Y., Liu, Y., Fan, C., Wu, J., & Yang, S. (2015). Synthesis of Novel Oxime Sulfonate Derivatives of 2'(2',6')-(Di)chloropicropodophyllotoxins as Insecticidal Agents. Molecules, 20(8), 14238–14251. Available from: [Link]

• Rush, T., Liu, X., Hjelmeland, L., & Lobner, D. (2010). Mechanisms of chlorpyrifos and diazinon induced neurotoxicity in cortical culture. Neuroscience, 166(3), 899–906. Available from: [Link]

• Yang, D., Howard, A., & Lein, P. J. (2008). Chlorpyrifos and Chlorpyrifos-Oxon Inhibit Axonal Growth by Interfering with the Morphogenic Activity of Acetylcholinesterase. Toxicology and Applied Pharmacology, 228(1), 32–41. Available from: [Link]

• Henderson, A. P., Zheng, J., Liu, J., & leading, P. J. (2023). Chlorpyrifos Oxon Activates Glutamate and Lysine for Protein Cross-linking. Chemical Research in Toxicology, 36(1), 10–13. Available from: [Link]

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chemical structure of sulprofos oxon

Technical Whitepaper: The Structural and Functional Dynamics of Sulprofos Oxon

Executive Summary

This technical guide provides a high-resolution analysis of Sulprofos Oxon (CAS: 38527-90-1), the toxicologically active metabolite of the organophosphate insecticide Sulprofos (Bolstar). While the parent compound, Sulprofos, utilizes a phosphorodithioate backbone for environmental stability, it is the metabolic conversion to the oxon form (phosphorothioate) that drives its acute neurotoxicity. This document details the structural transition, the oxidative desulfuration mechanism, and the specific kinetics of acetylcholinesterase (AChE) phosphorylation, serving as a reference for researchers in toxicology and analytical chemistry.

Molecular Architecture & Physicochemical Identity

Sulprofos Oxon represents the "activated" form of the pesticide. The critical structural modification is the replacement of the thiono-sulfur (

) with an oxo-oxygen ( ). This substitution significantly increases the electrophilicity of the phosphorus atom, facilitating nucleophilic attack by serine residues in the active site of AChE.

Chemical Identity

Parameter	Data
Common Name	Sulprofos Oxon
CAS Registry Number	38527-90-1
IUPAC Name	O-ethyl O-[4-(methylthio)phenyl] S-propyl phosphorothioate
Molecular Formula
Molecular Weight	306.38 g/mol
Parent Compound	Sulprofos (CAS: 35400-43-2)
Core Structure	Phosphorothioate (P=O)

Structural Analysis

The molecule features a central phosphorus atom bonded to:

• Double-bonded Oxygen (

  ): Creates a strong dipole, pulling electron density away from the phosphorus, making it highly electrophilic.

• S-Propyl group: A thioester linkage that serves as a leaving group during hydrolysis but remains intact during the initial inhibition event.

• O-Ethyl group: An ester linkage.

• O-[4-(methylthio)phenyl] group: A para-substituted phenolic ring. Note: The methylthio (

  ) group on the ring is susceptible to further oxidation (to sulfoxide/sulfone), but the term "Sulprofos Oxon" strictly refers to the conversion.

Metabolic Bioactivation (Oxidative Desulfuration)

Sulprofos is a pro-insecticide; it is relatively inert until bioactivated. The primary metabolic pathway is oxidative desulfuration mediated by Cytochrome P450 monooxygenases (specifically CYP isoforms).

Mechanism of Formation

The CYP450 enzyme inserts an oxygen atom into the

bond, forming a transient unstable phospho-oxythiirane intermediate. This ring collapses, expelling the sulfur atom (often binding to the CYP heme, causing suicide inhibition) and leaving the moiety.

Pathway Diagram: The following diagram illustrates the transition from the parent thionate to the active oxon and subsequent hydrolysis.

Figure 1: Metabolic activation pathway of Sulprofos.[1] The conversion from P=S to P=O is the critical toxication step.

Mechanism of Toxicity: AChE Inhibition[7][11]

The physiological target of Sulprofos Oxon is acetylcholinesterase (AChE).[2] The toxicity is driven by the phosphorylation of the serine hydroxyl group within the enzyme's esteratic site.

The Inhibition Kinetics

Unlike the parent compound, the Oxon possesses a polarized

bond. The phosphorus atom acts as a "hard" electrophile, reacting rapidly with the "hard" nucleophile (oxygen) of the Serine-203 residue (numbering varies by species) in the AChE catalytic triad.

• Michaelis Complex: The Oxon enters the AChE gorge and aligns via pi-pi interactions with the aromatic lining.

• Phosphorylation: The serine -OH attacks the phosphorus. The leaving group is typically the 4-(methylthio)phenol moiety (or potentially the S-propyl group depending on specific conditions, though the phenolic leaving group is mechanistically favored in similar OPs).

• Aging: If the phosphorylated enzyme is not reactivated (spontaneously or via oxime therapy), a subsequent dealkylation (loss of the ethyl or propyl chain) occurs. This creates a stable, negatively charged phosphate-enzyme complex that is resistant to reactivation.

Figure 2: Kinetic pathway of AChE inhibition. The transition from 'Inhibited' to 'Aged' represents the point of no return for enzymatic function.

Experimental Protocols

Laboratory Synthesis of Sulprofos Oxon

For research purposes, the oxon is rarely isolated from biological tissue due to instability. It is synthesized chemically from the parent sulfprofos using peracids.

Reagents:

• Sulprofos (Parent, >98% purity)

• m-Chloroperoxybenzoic acid (mCPBA)[3][4]

• Dichloromethane (DCM)

• Sodium bicarbonate (

  )

Protocol:

• Dissolution: Dissolve 1.0 mmol of Sulprofos in 10 mL of anhydrous DCM. Cool to 0°C in an ice bath.

• Oxidation: Add 1.1 equivalents of mCPBA dropwise over 15 minutes. The stoichiometry is critical; excess oxidant may attack the sulfide on the phenyl ring (forming sulfoxides).

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour. Monitor via TLC (Hexane:Ethyl Acetate 4:1). The oxon is more polar than the parent.

• Workup: Wash the organic layer with 10%

  (x3) to remove m-chlorobenzoic acid byproduct. Wash with brine, dry over , and concentrate in vacuo.

• Purification: Purify via silica gel column chromatography.

Analytical Detection (GC-MS)

• Column: DB-5ms or equivalent (30m x 0.25mm).

• Carrier Gas: Helium (1 mL/min).

• Temperature Program: 80°C (1 min)

  20°C/min 280°C (hold 5 min).

• Identification: Look for the molecular ion peak (

  ) at 306 m/z .

  • Differentiation: The parent Sulprofos will appear at 322 m/z (difference of 16 amu: S=32 vs O=16).

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 37125, Sulprofos. [Link]

• Carter, W. G., Tarhoni, M. H., & Ray, D. E. (2013). Structures of the pesticides examined, drawn as their active oxons. ResearchGate. [Link]

• Buratti, F. M., et al. (2007). CYP-specific bioactivation of organophosphorous pesticides. Toxicology and Applied Pharmacology. [Link]

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• 4. orgsyn.org [orgsyn.org]

Technical Guide: Sulprofos Oxon – Acetylcholinesterase Inhibition Kinetics & Molecular Toxicology

Executive Summary

Sulprofos (O-ethyl O-[4-(methylthio)phenyl] S-propyl phosphorodithioate) is a pro-inhibitor organophosphate (OP) insecticide. Its neurotoxic efficacy is contingent upon metabolic bioactivation via cytochrome P450 (CYP450) oxidative desulfuration, converting the thiono (P=S) moiety into the Sulprofos Oxon (P=O).

This guide provides a rigorous technical analysis of the sulprofos oxon-mediated inhibition of acetylcholinesterase (AChE). It details the molecular kinetics (

, ), stereoselective toxicity arising from the chiral phosphorus center, and the specific "aging" mechanisms that complicate clinical reactivation. It concludes with a self-validating experimental protocol for quantifying inhibition constants using a modified Ellman’s assay.

Part 1: Molecular Mechanism & Bioactivation

The Bioactivation Requirement

Sulprofos itself possesses low affinity for the AChE active site due to the weak electrophilicity of the P=S bond. The sulfur atom is less electronegative than oxygen, rendering the phosphorus center less susceptible to nucleophilic attack by the serine hydroxyl group (Ser203 in human AChE).

• Precursor: Sulprofos (Lipophilic, crosses blood-brain barrier).

• Active Metabolite: Sulprofos Oxon (O-ethyl O-[4-(methylthio)phenyl] S-propyl phosphorothioate).

• Enzymatic Driver: CYP450 monooxygenases (specifically CYP2B6 and CYP3A4 in humans) catalyze the oxidative desulfuration.

The Inhibition Event

Upon conversion to the oxon, the phosphorus atom becomes highly electrophilic. The inhibition mechanism follows an

-like reaction:

• Binding: The oxon enters the AChE active site gorge.

• Nucleophilic Attack: The hydroxyl group of the catalytic triad serine (Ser203) attacks the phosphorus.

• Leaving Group Departure: The 4-(methylthio)phenol group is displaced (leaving group).

• Phosphorylation: The enzyme becomes O-ethyl S-propyl phosphorylated. This adduct prevents the hydrolysis of acetylcholine (ACh), leading to cholinergic crisis.

Pathway Visualization

The following diagram illustrates the bioactivation and subsequent inhibition logic.

Figure 1.[1] Bioactivation of Sulprofos to Sulprofos Oxon and subsequent AChE inhibition/aging cascade.

Part 2: Kinetic Characterization[3]

To quantify the potency of sulprofos oxon, researchers must determine the bimolecular inhibition rate constant (

). Unlike reversible inhibitors, OP inhibition is time-dependent.

The Kinetic Scheme

The reaction is described by:

Where:

• : Free Enzyme (AChE).
• : Inhibitor (Sulprofos Oxon).
• : Reversible Michaelis complex.
• : Irreversibly phosphorylated enzyme.
• : Phosphorylation constant.
• : Dissociation constant ( ).

The overall bimolecular rate constant

is defined as:

Stereoselectivity Factors

Sulprofos contains a chiral phosphorus atom, resulting in two enantiomers:

-sulprofos and -sulprofos.

• Toxicity Differential: Research on related phosphorodithioates (e.g., profenofos, fonofos) indicates that stereoisomers exhibit differential binding affinities.

• Implication: The "oxon" generated in vivo may retain the stereochemical configuration of the parent or undergo inversion depending on the CYP450 mechanism. The

  -enantiomer of related OPs is often significantly more potent (up to 10-fold) than the -enantiomer due to better fit within the acyl pocket of AChE.

Part 3: Experimental Protocol (Modified Ellman Assay)

This protocol is designed to measure the

and of sulprofos oxon against human recombinant AChE (hrAChE) or erythrocyte AChE.

Reagents & Preparation

Reagent	Concentration	Role	Notes
Phosphate Buffer	0.1 M, pH 8.0	Reaction Medium	pH 8.0 optimizes DTNB reaction; pH 7.4 mimics physiology.
DTNB (Ellman's)	0.3 mM	Chromogen	Reacts with thiocholine to form TNB ( ).
ATCh (Substrate)	0.5 mM	Substrate	Acetylthiocholine iodide.
Sulprofos Oxon	Serial Dilution	Inhibitor	Critical: Do not use parent sulprofos in vitro without a metabolic activation system (microsomes).
Enzyme Source	~0.2 U/mL	Target	RBC ghosts or Recombinant Human AChE.

Step-by-Step Workflow

This protocol utilizes a "pre-incubation" method to capture the time-dependent nature of OP inhibition.

• Inhibitor Preparation: Dissolve Sulprofos Oxon in 100% ethanol or DMSO to create a stock solution. Dilute serially in Phosphate Buffer (keep solvent <1% final vol).

• Enzyme Pre-incubation:

  • In a 96-well plate, add 140 µL Phosphate Buffer.

  • Add 20 µL Enzyme solution.

  • Add 20 µL Sulprofos Oxon (various concentrations).

  • Control: Add 20 µL buffer instead of inhibitor.

  • Incubate for defined time intervals (

    min) at 25°C or 37°C.

• Substrate Addition:

  • Add 20 µL DTNB/ATCh mixture (substrate).

• Measurement:

  • Immediately read absorbance at 412 nm in kinetic mode for 5 minutes.

  • Calculate the slope (velocity,

    ) of the reaction.

Data Analysis (Calculating )

• Determine Residual Activity: Calculate the natural log of the percentage of remaining activity (

  ) vs. incubation time ( ).

• Plot

  : Plot the observed rate constants ( ) against inhibitor concentration .

• Derive

  : The slope of this secondary plot (in the linear range) yields the bimolecular rate constant ( ).

Assay Logic Visualization

Figure 2.[2] Step-by-step workflow for determining OP inhibition kinetics via Ellman's Assay.

Part 4: Clinical Implications - Aging & Reactivation

The Aging Phenomenon

"Aging" refers to the time-dependent loss of an alkyl group from the phosphorylated enzyme adduct.[3] For sulprofos oxon, the adduct is an O-ethyl S-propyl phosphate.

• Mechanism: Scission of the O-ethyl bond (typically faster than S-propyl scission).

• Result: A negatively charged phosphate monoester on the serine.

• Consequence: The negative charge electrostatically repels nucleophilic reactivators (oximes). The enzyme is permanently inhibited.

Reactivation Limitations

Standard oximes like 2-PAM (Pralidoxime) work by attacking the phosphorus atom to displace the inhibitor.

• Window of Opportunity: Reactivation is only possible before aging occurs.

• Sulprofos Specificity: Due to the bulky S-propyl group, steric hindrance may reduce the efficacy of 2-PAM compared to methyl-substituted OPs (like methyl-paraoxon). Newer oximes (e.g., HI-6) may show different efficacy profiles, but rapid administration is critical.

References

• Ellman, G. L., Courtney, K. D., Andres, V., & Featherstone, R. M. (1961). A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology, 7(2), 88–95. Link

• Worek, F., et al. (2012). Determination of acetylcholinesterase activity by the Ellman assay: a versatile tool for in vitro research on medical countermeasures against organophosphate poisoning.[4] Drug Testing and Analysis. Link

• PubChem. (2024). Sulprofos (Compound Summary). National Library of Medicine. Link

• Nillos, M. G., et al. (2007). Enantioselective acetylcholinesterase inhibition of the organophosphorous insecticides profenofos, fonofos, and crotoxyphos. Environmental Toxicology and Chemistry. Link

• Mileson, B. E., et al. (1998). Common mechanism of toxicity: a case study of organophosphorus pesticides. Toxicological Sciences. Link

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• 4. Determination of acetylcholinesterase activity by the Ellman assay: a versatile tool for in vitro research on medical countermeasures against organophosphate poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]

Metabolic Degradation of Sulprofos Oxon: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the metabolic degradation of sulprofos oxon, the activated metabolite of the organophosphorus insecticide sulprofos. As the primary active toxicant, understanding the biotransformation of sulprofos oxon is critical for assessing its toxicological profile and developing strategies for detoxification. This document synthesizes current knowledge on the enzymatic pathways governing its degradation, including oxidative and hydrolytic routes, as well as conjugation reactions. Detailed experimental protocols for in vitro metabolism studies and advanced analytical methodologies for metabolite identification are presented to equip researchers with the necessary tools to investigate this critical area of xenobiotic metabolism.

Introduction: The Metabolic Fate of Sulprofos Oxon

Sulprofos, an organothiophosphate insecticide, requires metabolic activation to exert its primary mode of action: the inhibition of acetylcholinesterase (AChE). This bioactivation is predominantly carried out by cytochrome P450 (CYP) enzymes, which catalyze the oxidative desulfuration of the parent compound (P=S) to its more potent oxygen analog, sulprofos oxon (P=O). The resulting sulprofos oxon is a highly reactive electrophile and the principal agent of toxicity.

The subsequent metabolic degradation of sulprofos oxon is a critical detoxification process that dictates the duration and intensity of its toxic effects. This guide delves into the core enzymatic systems responsible for the breakdown of sulprofos oxon, providing a detailed examination of the biochemical reactions and the resulting metabolites. Understanding these pathways is paramount for predicting species-specific toxicity, assessing the risk of exposure, and developing potential therapeutic interventions.

Primary Metabolic Pathways of Sulprofos Oxon Degradation

The metabolic degradation of sulprofos oxon proceeds through several key pathways, primarily involving oxidation, hydrolysis, and conjugation. The interplay of these pathways determines the rate of detoxification and the nature of the excreted metabolites.

The primary metabolites identified from the degradation of sulprofos and its oxon include the corresponding phenol, phenol sulfoxide, and phenol sulfone, which can be further conjugated prior to excretion.[1] The oxon form itself can also undergo oxidation to form an O-analog sulfone.[1][2]

Caption: Major metabolic pathways of sulprofos oxon.

Key Enzymatic Systems in Sulprofos Oxon Metabolism

The detoxification of sulprofos oxon is a multi-enzyme effort, with contributions from several superfamilies of metabolic enzymes. While direct studies on sulprofos oxon are limited, extensive research on analogous organophosphate oxons provides a robust framework for understanding its metabolic fate.

Enzyme Family	Specific Enzymes (Examples)	Role in Sulprofos Oxon Metabolism
Cytochrome P450s (CYPs)	CYP2D6, CYP2C19, CYP3A4, CYP2B6	Primarily involved in the oxidation of the thioether group of sulprofos oxon to the corresponding sulfoxide and sulfone.[3] While CYP2D6 is known to metabolize the parent sulprofos, other isoforms like CYP2C19 and CYP3A4 are significant in the dearylation (a detoxification step) of other organophosphates.[4][5]
Flavin-Containing Monooxygenases (FMOs)	FMOs	Catalyze the oxidation of the thioether sulfur to its sulfoxide.[1]
Hydrolases	Paraoxonases (PONs), Carboxylesterases (CEs)	Catalyze the hydrolysis of the phosphate ester bond, a critical detoxification step that cleaves the molecule, leading to the formation of the corresponding phenol metabolite.[4][6]
Glutathione S-Transferases (GSTs)	Various isoforms	Catalyze the conjugation of glutathione (GSH) to the electrophilic phosphorus center or to the aromatic ring, leading to the formation of more water-soluble and readily excretable metabolites.[7][8]

Experimental Protocols for In Vitro Metabolic Studies

Investigating the metabolic degradation of sulprofos oxon in a controlled laboratory setting is crucial for elucidating the specific enzymes and pathways involved. The following protocols provide a framework for conducting such studies using common in vitro systems.

In Vitro Metabolism using Human Liver Microsomes (HLMs)

This protocol is designed to assess the involvement of Phase I enzymes, primarily CYPs and FMOs, in the metabolism of sulprofos oxon.

Objective: To determine the rate of sulprofos oxon depletion and identify the formation of oxidative metabolites in the presence of human liver microsomes.

Materials:

• Sulprofos oxon (analytical standard)

• Pooled human liver microsomes (e.g., from a commercial supplier)

• NADPH regenerating system (e.g., Glucose-6-phosphate, G6P-dehydrogenase, NADP+)

• Phosphate buffer (e.g., 0.1 M, pH 7.4)

• Acetonitrile (or other suitable organic solvent) for reaction termination

• Incubator/water bath (37°C)

• LC-MS/MS system for analysis

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare the incubation mixture containing phosphate buffer, pooled human liver microsomes (typically 0.5-1.0 mg/mL final protein concentration), and the NADPH regenerating system.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5-10 minutes to allow the system to equilibrate.

• Initiation of Reaction: Initiate the metabolic reaction by adding sulprofos oxon (typically at a concentration of 1-10 µM) to the pre-incubated mixture.

• Incubation: Incubate the reaction mixture at 37°C with gentle shaking for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Termination of Reaction: Terminate the reaction at each time point by adding an equal volume of ice-cold acetonitrile. This will precipitate the microsomal proteins.

• Sample Processing: Centrifuge the terminated reaction mixtures to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a clean tube or vial for analysis by LC-MS/MS to quantify the remaining sulprofos oxon and identify and quantify any metabolites formed.

Caption: A typical workflow for in vitro metabolism studies.

Glutathione (GSH) Conjugation Assay

This protocol is designed to assess the potential for Phase II metabolism of sulprofos oxon via glutathione S-transferases (GSTs).

Objective: To detect the formation of glutathione conjugates of sulprofos oxon in the presence of human liver S9 fraction and GSH.

Materials:

• Sulprofos oxon

• Human liver S9 fraction

• Glutathione (GSH)

• Phosphate buffer (pH 7.4)

• Acetonitrile

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, combine phosphate buffer, human liver S9 fraction (which contains both microsomal and cytosolic enzymes, including GSTs), and GSH (typically at a final concentration of 1-5 mM).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Add sulprofos oxon to initiate the reaction.

• Incubation: Incubate at 37°C for a defined period (e.g., 60 minutes).

• Termination and Processing: Terminate the reaction with ice-cold acetonitrile and process the samples as described in the HLM protocol.

• Analysis: Analyze the supernatant by LC-MS/MS, specifically looking for the mass-to-charge ratio (m/z) corresponding to the expected sulprofos oxon-GSH conjugate.

Analytical Methodologies for Metabolite Identification

The unequivocal identification and quantification of sulprofos oxon and its metabolites require sensitive and specific analytical techniques.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the analysis of xenobiotic metabolites due to its high sensitivity, selectivity, and ability to provide structural information.

Instrumentation: A high-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC) coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Chromatography:

• Column: A reverse-phase C18 column is typically used for the separation of organophosphates and their metabolites.

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like formic acid or ammonium acetate to improve ionization.

Mass Spectrometry:

• Ionization: Electrospray ionization (ESI) in either positive or negative mode is commonly employed.

• Detection: For quantitative analysis, multiple reaction monitoring (MRM) on a triple quadrupole instrument provides excellent sensitivity and selectivity. For metabolite identification, high-resolution mass spectrometry allows for accurate mass measurements and elemental composition determination.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is also a powerful technique for the analysis of organophosphates, particularly after derivatization to improve volatility and thermal stability.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Sample Preparation: Derivatization of polar metabolites may be necessary. For example, silylation can be used to increase the volatility of hydroxylated metabolites.

Chromatography:

• Column: A capillary column with a non-polar or semi-polar stationary phase is typically used.

Mass Spectrometry:

• Ionization: Electron ionization (EI) is commonly used, which provides characteristic fragmentation patterns for structural elucidation.

Conclusion

The metabolic degradation of sulprofos oxon is a complex process involving multiple enzymatic pathways that are crucial for its detoxification. The primary routes of metabolism include oxidation of the thioether group by CYPs and FMOs, hydrolysis of the phosphate ester bond by hydrolases, and conjugation with glutathione by GSTs. A thorough understanding of these pathways, facilitated by robust in vitro experimental models and advanced analytical techniques, is essential for the comprehensive toxicological assessment of sulprofos and for the development of strategies to mitigate its adverse effects. Further research focusing on the specific enzyme kinetics and the complete profiling of all metabolites will provide a more detailed picture of the metabolic fate of this important organophosphate oxon.

References

• PubChem. Sulprofos. National Center for Biotechnology Information. [Link]

• U.S. Environmental Protection Agency. O-Ethyl O-(4-(Methylthio) Phenyl) S-Propyl Phosphorodithioate (Sulprofos) Pesticide Registration Standard. [Link]

• Tang, J., Cao, Y., & Rose, R. L. (2001). Metabolism of chlorpyrifos by human cytochrome P450 isoforms and human, mouse, and rat liver microsomes. Drug Metabolism and Disposition, 29(9), 1201-1204.
• Wu, J., & Laird, D. A. (2004). Abiotic transformation of chlorpyrifos to chlorpyrifos oxon in chlorinated water. Environmental Toxicology and Chemistry, 23(5), 1125-1128.

• ATSDR. (1997). Toxicological Profile for Dichlorvos. Agency for Toxic Substances and Disease Registry. [Link]

• Gasper, A. V., Al-Janobi, A., Smith, J. A., Bacon, J. R., & Williamson, G. (2002). Sulforaphane and its glutathione conjugate but not sulforaphane nitrile induce UDP-glucuronosyl transferase (UGT1A1) and glutathione transferase (GSTA1) in cultured cells. Carcinogenesis, 23(8), 1379-1384.

• AERU. Sulprofos (Ref: NTN 9306). University of Hertfordshire. [Link]

• Reed, J. R., Cawley, G. F., & Potter, P. M. (2010). Mechanism-based inactivation of human cytochrome P450 2B6 by chlorpyrifos. Toxicology and Applied Pharmacology, 243(2), 187-194.

• FAO. (2005). TERBUFOS (167). Food and Agriculture Organization of the United Nations. [Link]

• Pharmaron. (n.d.). Metabolism. [Link]

• Usmani, K. A., Rose, R. L., & Hodgson, E. (2004). Glutathione S-transferase conjugation of organophosphorus pesticides yields S-phospho-, S-aryl-, and S-alkylglutathione derivatives. Chemical Research in Toxicology, 17(8), 1041-1047.

• Abass, K. (2011). Metabolism and interactions of pesticides in human and animal in vitro hepatic models. OuluREPO. [Link]

• Procter & Gamble. (n.d.). Sulfide Oxidation. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Fisher, J. W., & Peffer, T. E. (2010). The Use of Liver Microsome In-Vitro Methods to Study Toxicant Metabolism and Predict Species Efficacy.

• Britannica. (2026, January 29). Organosulfur compound. [Link]

• Procter & Gamble. (n.d.). Sulfide Oxidation. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Purdue University. (n.d.). Phase II - Glutathione Conjugation. Metabolism of Herbicides or Xenobiotics in Plants. [Link]

• Kumar, G. N. (2001). In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes. In Current Protocols in Pharmacology (Chapter 7, Unit 7.4). John Wiley & Sons, Inc.

• U.S. Geological Survey. (n.d.). Glutathione conjugation and contaminant transformation. [Link]

• Barr, D. B., & Needham, L. L. (2002). Analytical methods for human biomonitoring of pesticides. A review.
• Richter, R. J., & Furlong, C. E. (2013). Paraoxonase 1 (PON1) status and substrate hydrolysis. Toxicology and Applied Pharmacology, 270(1), 1-8.

• U.S. Environmental Protection Agency. (1980). Manual Of Analytical Methods For The Analysis Of Pesticide Residues In Human And Environmental Samples. [Link]

• Buratti, F. M., Volpe, M. T., & Testai, E. (2003). Biotransformation of chlorpyrifos and diazinon by human liver microsomes and recombinant human cytochrome P450s (CYP). Toxicology and Applied Pharmacology, 186(3), 143-154.
• Heck, D. E., & Laskin, J. D. (2010). Novel approaches to mitigating parathion toxicity: targeting cytochrome P450–mediated metabolism with menadione. Annals of the New York Academy of Sciences, 1203, 131-137.
• Costa, L. G., Li, W. F., Richter, R. J., & Furlong, C. E. (1990). Serum Paraoxonase and Its Influence on Paraoxon and Chlorpyrifos-oxon Toxicity in Rats. Toxicology and Applied Pharmacology, 103(1), 66-76.
• Patel, M. M., & Patel, P. K. (2024). SULFOXIDES AND SULFONES: REVIEW. Indian Drugs, 60(02), 8-15.
• Agarwal, D., Cerasoli, D. M., & Rezen, T. (2023). Human CYP2C9 Metabolism of Organophosphorus Pesticides and Nerve Agent Surrogates. International Journal of Molecular Sciences, 24(1), 785.
• Petrović, M., & Barceló, D. (2007). (a) Hydrolysis of paraoxon with aryldialkylphosphatase (paraoxonase, EC 3.1. 8.1) and (b) hydrolysis of diisopropylfluorophosphate (DFP) with diisopropylfluorophosphatase (DFPase) (EC 3.1. 8.2). In The Handbook of Environmental Chemistry (pp. 1-32). Springer, Berlin, Heidelberg.
• Waldvogel, S. R., & Wills, M. (2021). Sulfoxide and Sulfone Synthesis via Electrochemical Oxidation of Sulfides. The Journal of Organic Chemistry, 86(19), 13790-13799.
• Miners, J. O., & Mackenzie, P. I. (2016). In Vitro Drug Metabolism Using Liver Microsomes. Current Protocols in Pharmacology, 74(1), 7-23.
• Choi, J., Usmani, K. A., Rose, R. L., & Hodgson, E. (2006). Metabolism of chlorpyrifos and chlorpyrifos oxon by human hepatocytes. Journal of Biochemical and Molecular Toxicology, 20(6), 279-291.
• Ross, M. K., & Chambers, J. E. (2014). Human Paraoxonase1 Hydrolysis of Nanomolar Chlorpyrifos-oxon Concentrations is Unaffected by Phenotype or Q192R Genotype. Toxicological Sciences, 141(2), 353-360.

• ATSDR. (1997). Toxicological Profile for Chlorpyrifos. Agency for Toxic Substances and Disease Registry. [Link]

• Coombes, A., & Chambers, J. E. (2014). Human paraoxonase 1 hydrolysis of nanomolar chlorpyrifos-oxon concentrations is unaffected by phenotype or Q192R genotype. Toxicological Sciences, 141(2), 353-360.
• Tang, J., Cao, Y., & Rose, R. L. (2001). Metabolism of profenofos to 4-bromo-2-chlorophenol, a specific and sensitive exposure biomarker. Drug Metabolism and Disposition, 29(9), 1201-1204.
• Buratti, F. M., Volpe, M. T., & Testai, E. (2005). Biotransformation of chlorpyrifos and diazinon by human liver microsomes and recombinant human cytochrome P450s (CYP). Toxicology and Applied Pharmacology, 208(2), 143-154.
• van de Straat, R., de Vries, J., & Vermeulen, N. P. (1987). Generalized cytochrome P450-mediated oxidation and oxygenation reactions in aromatic substrates with activated N-H, O-H, C-H, or S-H substituents. Xenobiotica, 17(1), 1-17.
• Bell, S. G., & Wong, L. L. (2012). Cytochrome P450-catalyzed oxidation of halogen-containing substrates.

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sulprofos oxon environmental persistence

An In-Depth Technical Guide to the Environmental Persistence of Sulprofos Oxon

Introduction

Sulprofos, an organothiophosphate insecticide, has been utilized in agriculture to control a variety of insect pests.[1] Like many organophosphates, its mode of action involves the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system of insects and mammals.[2][3] The environmental and toxicological significance of sulprofos, however, extends beyond the parent compound. Through metabolic and environmental oxidation, the thiophosphate (P=S) moiety of sulprofos is converted to its phosphate oxygen analog, or "oxon" (P=O), forming sulprofos oxon .[4][5]

This transformation is a critical activation step, as the oxon analogs of organophosphates are generally more potent inhibitors of AChE than their parent thiophosphate counterparts.[6] Consequently, understanding the environmental persistence of sulprofos oxon is paramount for a comprehensive assessment of the ecological risks associated with sulprofos use. This technical guide provides a detailed examination of the factors governing the stability, degradation, and ultimate fate of sulprofos oxon in the environment, offering insights for researchers, environmental scientists, and regulatory professionals.

Physicochemical Properties and Environmental Distribution

The environmental behavior of a compound is fundamentally linked to its physicochemical properties. While specific experimental data for sulprofos oxon is limited, its properties can be inferred from the parent compound, sulprofos, and analogous organophosphate oxons.

Sulprofos itself is characterized as a tan-colored liquid with low water solubility and a high octanol-water partition coefficient (log Kow = 5.48), indicating a strong tendency to partition into organic matter and fatty tissues.[1] This high lipophilicity results in very low mobility in soil, with high organic carbon-water partitioning coefficient (Koc) values reported between 12,000 and 13,500.[1] It is therefore expected that sulprofos oxon will exhibit similar partitioning behavior, preferentially adsorbing to soil organic matter and sediment rather than remaining in the aqueous phase. This adsorption is a key factor influencing its persistence, as it can reduce the availability of the compound for degradation processes like hydrolysis and photolysis.[1]

The transformation from sulprofos to sulprofos oxon involves the replacement of a sulfur atom with an oxygen atom, which can slightly alter properties like polarity and vapor pressure, but the overall lipophilic character is expected to remain high.

Environmental Degradation Pathways

The persistence of sulprofos oxon in the environment is determined by its susceptibility to various degradation processes, which can be broadly categorized as abiotic and biotic. The overall degradation of the parent compound, sulprofos, involves a complex interplay of these pathways, leading to several key metabolites, including the oxon.

Formation of Sulprofos Oxon

The primary mechanism for the formation of sulprofos oxon in the environment is oxidative desulfonation. This can occur through several processes:

• Photochemical Oxidation: In the atmosphere, vapor-phase sulprofos is rapidly degraded by photochemically-produced hydroxyl radicals, with an estimated half-life of about 4 hours.[1] This process can contribute to the formation of sulprofos oxon.[5]

• Metabolic Activation: In soil and aquatic systems, aerobic metabolism by microorganisms can facilitate the oxidation of sulprofos to its oxon form.[5] This is a common metabolic pathway for organothiophosphate pesticides.[7]

Abiotic Degradation of Sulprofos and its Metabolites

1. Hydrolysis: Hydrolysis is a significant degradation pathway for organophosphates in aqueous environments. The rate of hydrolysis is highly dependent on pH and temperature.[1][8] For the parent compound, sulprofos, hydrolysis half-lives at 22°C are 26 days at pH 4, 151 days at pH 7, and 51 days at pH 9.[1]

For oxon analogs, hydrolysis can also be a primary route of detoxification. For instance, studies on chlorpyrifos-oxon, a structurally similar compound, show that it hydrolyzes substantially faster than its parent thiophosphate.[5] The half-life of chlorpyrifos-oxon is reported to be 5 days at pH 7, 20.9 days at pH 8, and 6.7 days at pH 9.[5][9][10] It is reasonable to infer that sulprofos oxon also undergoes hydrolysis, likely at a faster rate than sulprofos under neutral to alkaline conditions, yielding 4-(methylthio)phenol and the corresponding phosphoric acid derivative.

2. Photolysis: Direct photolysis plays a crucial role in the degradation of sulprofos on surfaces. When exposed to direct sunlight, thin films of sulprofos have a half-life of less than two days.[1] This suggests that sulprofos oxon, if present on soil or plant surfaces, would also be susceptible to photodegradation. For other organophosphates, photolysis is a confirmed degradation route for their oxon forms.[5]

Biotic Degradation

Microbial activity is a key driver of pesticide degradation in soil and water.[11][12] While the degradation of sulprofos in soil is considered to be primarily driven by physicochemical pathways, microbial action does contribute.[4] However, few microbial groups appear capable of degrading sulprofos effectively.[4]

Under aerobic soil conditions, the half-life of sulprofos ranges from one to four weeks.[4] The major metabolites formed are sulprofos sulfoxide and sulprofos sulfone, which are notably persistent with half-lives exceeding 128 days.[4] The degradation of sulprofos is significantly slower under anaerobic conditions, with a half-life of approximately 20-30 weeks.[4]

Data on the specific microbial degradation of sulprofos oxon is lacking. However, based on studies of other organophosphates, it is expected that soil microorganisms can hydrolyze the oxon.[5] For example, chlorpyrifos-oxon is considered non-persistent in soil under aerobic conditions, with a half-life of less than one day.[5] This rapid degradation suggests that once formed, sulprofos oxon may be quickly broken down by soil microbes, although its primary degradation products and their persistence are not well-documented.

The overall degradation pathway is visualized in the diagram below.

Figure 1: Proposed degradation pathway of Sulprofos. (Within 100 characters)

Summary of Environmental Persistence Data

The persistence of a pesticide is often quantified by its half-life (DT50), the time it takes for 50% of the initial concentration to dissipate.[13] The following tables summarize available and inferred persistence data for sulprofos and its key degradation products.

Table 1: Environmental Half-Life of Sulprofos

Environmental Matrix	Condition	Half-Life (DT50)	Reference(s)
Soil	Aerobic	0.5 - 4 weeks	[1][4]
Soil	Anaerobic	20 - 30 weeks	[4]
Water (Hydrolysis)	pH 4 (22°C)	26 days	[1]
Water (Hydrolysis)	pH 7 (22°C)	151 days	[1]
Water (Hydrolysis)	pH 9 (22°C)	51 days	[1]
Estuarine Water	-	19.5 days	[1]
Sediment/Water Slurry	-	3.5 days	[1]
Surface Film	Sunlight	< 2 days	[1]

| Atmosphere | vs. OH radicals | ~4 hours |[1] |

Table 2: Persistence of Major Sulprofos Metabolites and an Oxon Analog

Compound	Environmental Matrix	Condition	Half-Life (DT50)	Reference(s)
Sulprofos Sulfoxide	Soil	Aerobic	> 128 days	[4]
Sulprofos Sulfone	Soil	Aerobic	> 128 days	[4]
Sulprofos Oxon (Inferred)	Soil	Aerobic	< 1 day (by analogy)	[5]
Chlorpyrifos Oxon (Analog)	Soil	Aerobic	< 1 day	[5]
Chlorpyrifos Oxon (Analog)	Water (Hydrolysis, pH 7)	25°C	5 days	[5]
Chlorpyrifos Oxon (Analog)	Water (Hydrolysis, pH 8)	23°C	20.9 days	[9][10]

| Chlorpyrifos Oxon (Analog) | Water (Hydrolysis, pH 9) | 23°C | 6.7 days |[9][10] |

Analytical Methodologies for Environmental Monitoring

Accurate assessment of sulprofos oxon's persistence requires robust analytical methods capable of detecting and quantifying the parent compound and its metabolites at low concentrations in complex environmental matrices.

Core Technique: Chromatography Coupled with Mass Spectrometry

Gas Chromatography (GC) and Liquid Chromatography (LC) coupled with Mass Spectrometry (MS) are the cornerstone techniques for the analysis of organophosphate pesticides and their metabolites.[14][15]

• GC-MS: Provides excellent sensitivity and selectivity, particularly for volatile and semi-volatile compounds like sulprofos and its oxon. USEPA Method 8141B is a standard method for organophosphorus pesticide analysis.[16] Detectors like the Pulsed Flame Photometric Detector (PFPD) offer high selectivity for phosphorus and sulfur-containing compounds.[16]

• LC-MS/MS: Ideal for more polar, less volatile, or thermally labile metabolites. It offers high sensitivity and specificity, making it suitable for complex matrices like soil and water extracts.[17]

Experimental Protocol: Soil Persistence Study Workflow

The following protocol outlines a self-validating system for assessing the aerobic soil metabolism of sulprofos and the formation/degradation of sulprofos oxon.

Figure 2: Workflow for an aerobic soil metabolism study. (Within 100 characters)

Step-by-Step Methodology:

• Soil Preparation:

  • Select and characterize a representative soil type (e.g., sandy loam).[4]

  • Sieve the soil and adjust moisture to 40-60% of its water-holding capacity.

  • Pre-incubate the soil in the dark at a constant temperature (e.g., 20°C) for 7-14 days to allow microbial populations to stabilize.

• Application of Test Substance:

  • Prepare a stock solution of sulprofos (radiolabeled, e.g., with ¹⁴C, for mass balance) in a suitable solvent.

  • Apply the solution to replicate soil samples to achieve the desired concentration, ensuring even distribution. Include sterile control samples (e.g., autoclaved soil) to differentiate between biotic and abiotic degradation.

• Incubation:

  • Place the treated soil samples in flow-through metabolism chambers that allow for aeration and trapping of volatile organics and ¹⁴CO₂.

  • Incubate in the dark at a constant temperature (20°C).

• Sampling and Extraction:

  • At predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days), sacrifice replicate samples.

  • Extract the samples using an appropriate solvent system (e.g., acetonitrile/water). The extraction efficiency must be validated.

• Analysis:

  • Analyze the extracts using a validated LC-MS/MS or GC-MS method to quantify sulprofos, sulprofos oxon, sulprofos sulfoxide, and sulprofos sulfone.[18]

  • Use reference standards for positive identification and quantification.

  • Determine the amount of non-extractable (bound) residues and volatile products through combustion analysis and liquid scintillation counting (LSC).

• Data Analysis:

  • Plot the concentration of sulprofos and its metabolites over time.

  • Calculate the dissipation half-lives (DT50) for the parent compound and metabolites using appropriate kinetic models (e.g., single first-order).

  • Perform a mass balance calculation at each time point to ensure the recovery of the applied radioactivity is within an acceptable range (typically 90-110%), which validates the protocol's integrity.

Conclusion

The environmental persistence of sulprofos oxon is a critical, yet understudied, aspect of the overall ecological risk profile of its parent insecticide, sulprofos. While sulprofos itself can persist in soil for weeks and in water for months under certain conditions, its degradation leads to the formation of highly persistent sulfoxide and sulfone metabolites.[1][4] The oxon, formed through environmental oxidation, is the more toxicologically active compound.

Based on data from analogous organophosphates, it is hypothesized that sulprofos oxon is significantly less persistent in the environment than its parent compound, particularly in microbially active soils where its half-life may be less than a day.[5] Its degradation is likely driven by rapid hydrolysis (especially under alkaline conditions) and microbial metabolism. However, the formation of its own oxidized metabolites (oxon sulfoxide and oxon sulfone) remains a possibility that warrants further investigation.[4] A comprehensive understanding of its environmental fate requires specific studies that follow rigorous, self-validating analytical protocols to accurately quantify its formation and degradation kinetics across relevant environmental matrices.

References

• National Institutes of Health. (n.d.). Sulprofos. PubChem. Retrieved February 23, 2026, from [Link]

• University of Hertfordshire. (n.d.). Sulprofos (Ref: NTN 9306). Agriculture and Environment Research Unit (AERU). Retrieved February 23, 2026, from [Link]

• U.S. Environmental Protection Agency. (1980). Sulprofos (O-Ethyl O-(4-(methylthio)phenyl) S-propyl phosphorodithioate): Pesticide Registration Standard. EPA NEPS. Retrieved February 23, 2026, from [Link]

• Singh, B. K., & Walker, A. (2006). Microbial degradation of organophosphorus compounds. FEMS Microbiology Reviews, 30(3), 428–471. [Link]

• Barra Caracciolo, A., et al. (2017). Degradation of sulfonamides as a microbial resistance mechanism. PubMed. [Link]

• Academia.edu. (n.d.). Advances in Analytical Methods for Organophosphorus Pesticide Detection. Retrieved February 23, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). Environmental Transport and Fate Data Analysis for Chlorpyrifos. Retrieved February 23, 2026, from [Link]

• ResearchGate. (2021). Environmental Influences on the Stability of two Chlorpyrifos Formulations, with a Focus on Sulfotep Content. Retrieved February 23, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Neonicotinoid insecticide sulfoxaflor in the environment: a critical review of environmental fate, degradation mechanism, and toxic effects. Retrieved February 23, 2026, from [Link]

• Inchem.org. (n.d.). Toxicological evaluations. Retrieved February 23, 2026, from [Link]

• Straub, J. O. (2009). Fate of the antibiotic sulfamethoxazole and its two major human metabolites in a water sediment test. PubMed. [Link]

• Hilaris. (2012). Insecticides Mode of Action in Relation to Their Toxicity to Non-Target Organisms. Retrieved February 23, 2026, from [Link]

• Chen, H.-Y., et al. (2020). Analytical Detection of Sulfonamides and Organophosphorus Insecticide Residues in Fish in Taiwan. PMC. [Link]

• OI Analytical. (n.d.). Analysis of organophosphorus pesticides using GC/PFPD and EPA method 8141B. Retrieved February 23, 2026, from [Link]

• Boudreau, T. M., et al. (2003). Response of the zooplankton community and environmental fate of perfluorooctane sulfonic acid in aquatic microcosms. PubMed. [Link]

• Zhu, Y., et al. (2022). Degradation of sulfadiazine by UV/Oxone: roles of reactive oxidative species and the formation of disinfection byproducts. PubMed. [Link]

• ResearchGate. (2014). Analysis of Active Oxon Forms of Nine Organophosphorus Pesticides in Water Samples Using Gas Chromatography with Mass Spectrometric Detection. Retrieved February 23, 2026, from [Link]

• Schopfer, L. M., & Lockridge, O. (2019). Half-life of chlorpyrifos oxon and other organophosphorus esters in aqueous solution. PMC. [Link]

• Schopfer, L. M., & Lockridge, O. (2019). Half-life of chlorpyrifos oxon and other organophosphorus esters in aqueous solution. Toxicology Reports. [Link]

• Royal Society of Chemistry. (2020). Sonochemical degradation of pesticides in aqueous solution: investigation on the influence of operating parameters and degradation pathway. Retrieved February 23, 2026, from [Link]

• Singh, B. K. (2006). Microbial degradation of organophosphorus compounds. FEMS Microbiology Reviews. [Link]

• ResearchGate. (2015). Hydrolysis of chlorpyrifos in Aqueous Solutions at different Temperatures and pH. Retrieved February 23, 2026, from [Link]

• Niu, J., et al. (2018). Effects of pH and coexisting chemicals on photolysis of perfluorooctane sulfonate using an excited xenon dimer lamp. PubMed. [Link]

• Chen, S., et al. (2018). Microbial Degradation of Pesticide Residues and an Emphasis on the Degradation of Cypermethrin and 3-phenoxy Benzoic Acid: A Review. PMC. [Link]

• ResearchGate. (n.d.). Environmental persistence (half-lives) of pesticides in soils by chemicals group. Retrieved February 23, 2026, from [Link]

• National Pesticide Information Center. (n.d.). Pesticide Half-life. Retrieved February 23, 2026, from [Link]

• Li, Y., et al. (2018). Hydrolysis and Photolysis Kinetics, and Identification of Degradation Products of the Novel Bactericide 2-(4-Fluorobenzyl)-5-(Methylsulfonyl)-1,3,4-Oxadiazole in Water. PMC. [Link]

• MDPI. (2023). Microbial Detoxification of Residual Pesticides in Fermented Foods: Current Status and Prospects. Retrieved February 23, 2026, from [Link]

• ResearchGate. (2023). Impact of some selected organophosphate pesticides on non-target fish species. Retrieved February 23, 2026, from [Link]

• ResearchGate. (2015). A Study of the Degradation of Organophosphorus Pesticides in River Waters and the Identification of Their Degradation Products by Chromatography Coupled with Mass Spectrometry. Retrieved February 23, 2026, from [Link]

• Abu-Qare, A. W., & Abou-Donia, M. B. (2001). Determination of Diazinon, Chlorpyrifos, and Their Metabolites in Rat Plasma and Urine by High-Performance Liquid Chromatography. Journal of Chromatographic Science. [Link]

• ResearchGate. (2016). Degradation of an organophosphorus insecticide (chlorpyrifos) in simulated wastewater using advanced oxidation processes and chemical oxidation. Retrieved February 23, 2026, from [Link]

• Beyond Pesticides. (2024). Modes of Action of Persistent Pesticides Documented, with Ongoing Poisoning and Multigenerational Effects. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). The gas-phase degradation of chlorpyrifos and chlorpyrifos-oxon towards OH radical under atmospheric conditions. Retrieved February 23, 2026, from [Link]

• Tudi, M., et al. (2021). Current status of pesticide effects on environment, human health and it's eco-friendly management as bioremediation: A comprehensive review. PMC. [Link]

• National Pesticide Information Center. (n.d.). Organophosphate Insecticides. Retrieved February 23, 2026, from [Link]

• MDPI. (2022). Combining Ultraviolet Photolysis with In-Situ Electrochemical Oxidation for Degrading Sulfonamides in Wastewater. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). "Persistence of Some Pesticides in the Aquatic Environment". Retrieved February 23, 2026, from [Link]

• Costa, L. G. (2017). Organophosphorus Compounds at 80: Some Old and New Issues. Toxicological Sciences. [Link]

• Beyond Pesticides. (n.d.). Non-Target Insects and Beneficial Species. Retrieved February 23, 2026, from [Link]

• Sanderson, H., et al. (2002). Ecological impact and environmental fate of perfluorooctane sulfonate on the zooplankton community in indoor microcosms. PubMed. [Link]

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The Lethal Synthesis: A Technical Guide to Sulprofos Oxon

The following technical guide details the discovery, chemistry, and toxicological profile of Sulprofos Oxon.

Topic: Discovery, History, and Technical Characterization of Sulprofos Oxon Content Type: Technical Whitepaper Audience: Researchers, Toxicologists, and Drug Development Professionals

Executive Summary

Sulprofos Oxon is the bioactive metabolite of Sulprofos (O-Ethyl O-[4-(methylthio)phenyl] S-propyl phosphorodithioate), an organophosphate insecticide developed by Bayer AG in the mid-1970s (marketed as Bolstar). While the parent compound, Sulprofos, is chemically stable and lipophilic, it functions as a "pro-poison." It possesses weak anticholinesterase activity until it undergoes oxidative desulfuration in vivo.

This transformation—often termed "lethal synthesis"—converts the thion (P=S) moiety into the oxon (P=O) moiety. The resulting Sulprofos Oxon is a potent, irreversible inhibitor of acetylcholinesterase (AChE), driving the acute cholinergic toxicity associated with exposure. This guide analyzes the transition from parent to metabolite, the kinetics of enzyme inhibition, and the protocols for synthesis and detection.

Historical Genesis: The Bayer Phosphorodithioates

In the post-WWII era, the "Golden Age" of organophosphate (OP) synthesis was dominated by Bayer AG, led by the pioneering work of Gerhard Schrader. By the 1970s, resistance to first-generation OPs (like parathion) and environmental persistence concerns drove the development of phosphorodithioates.

• 1975: Mobay Chemical Corporation (a US division of Bayer) registers Sulprofos.

• The Innovation: Unlike parathion, which utilized a diethyl phosphate scaffold, Sulprofos incorporated an S-propyl ester and a 4-(methylthio)phenyl group. This structural modification increased lipophilicity and altered the metabolic degradation profile, allowing it to target lepidopteran pests in cotton that had developed resistance to other OPs.

The scientific community quickly recognized that, like its predecessors, Sulprofos was biologically inert until activated. The focus of toxicological research shifted immediately to its oxygen analog: Sulprofos Oxon .

Chemical Identity & Synthesis Protocol

To study the toxicokinetics of Sulprofos, researchers require the pure oxon standard. Since the oxon is unstable in the environment (hydrolyzing rapidly compared to the parent), it must be synthesized de novo in the laboratory for analytical calibration.

Structural Transformation

The core transformation involves the replacement of the sulfur atom double-bonded to phosphorus (P=S) with an oxygen atom (P=O).

Feature	Sulprofos (Parent)	Sulprofos Oxon (Metabolite)
CAS Number	35400-43-2	35400-43-2 (analog)
Molecular Formula	C₁₂H₁₉O₂PS₃	C₁₂H₁₉O₃PS₂
Phosphorus Bond	Thiono (P=S)	Oxo (P=O)
AChE Potency	Low ( )	High ( )
Polarity	Highly Lipophilic	Moderately Polar

Laboratory Synthesis Protocol (Oxidation)

Objective: Synthesize Sulprofos Oxon from technical grade Sulprofos for use as an analytical standard. Principle: Electrophilic attack on the P=S bond using a peracid.

Reagents:

• Sulprofos (Technical grade, >95% purity)

• m-Chloroperoxybenzoic acid (mCPBA, <77% to prevent over-oxidation)

• Dichloromethane (DCM, anhydrous)

• Sodium bicarbonate (

  )

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 mmol of Sulprofos in 10 mL of anhydrous DCM in a round-bottom flask. Cool to 0°C in an ice bath to control the exotherm.

• Oxidation: Add 1.1 equivalents of mCPBA dropwise dissolved in DCM. The slight excess ensures complete conversion of the P=S bond without oxidizing the sulfide on the phenyl ring to a sulfoxide/sulfone (though trace sulfoxide formation is a common impurity).

• Reaction Monitoring: Stir at 0°C for 30 minutes. Monitor via TLC (Hexane:Ethyl Acetate 8:2). The oxon will appear as a more polar spot (lower

  ) than the parent.

• Quenching: Wash the reaction mixture twice with saturated

  solution to neutralize m-chlorobenzoic acid byproducts.

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography on silica gel.

Critical Note: The methylthio group on the phenyl ring is also susceptible to oxidation. Strict temperature control (0°C) and stoichiometric control are required to favor P=S oxidation over S-oxidation.

Metabolic Activation: The Lethal Synthesis

The toxicity of Sulprofos is dependent on bioactivation. This process occurs primarily in the liver, mediated by Cytochrome P450 monooxygenases (specifically CYP1A2 and CYP3A4 families).

The Desulfuration Mechanism

The P450 enzyme inserts an oxygen atom into the P=S bond, forming a transient phospho-oxythiirane intermediate. This unstable ring collapses, ejecting elemental sulfur (which can bind to and inhibit the P450 enzyme itself, a "suicide inhibition" mechanism) and leaving the P=O oxon.

Figure 1: The metabolic pathway of Sulprofos. The P450-mediated desulfuration creates the toxic oxon, which is subsequently detoxified by paraoxonase (PON1) or binds to AChE.

Toxicodynamics: AChE Inhibition Kinetics

The "lethal" nature of the oxon lies in its affinity for the serine hydroxyl group in the active site of Acetylcholinesterase (AChE).[1]

The Bimolecular Rate Constant ( )

The potency of an OP is defined by the bimolecular rate constant,

, which combines the affinity ( ) and the phosphorylation rate ( ).[1][2]

Where:

• = Enzyme (AChE)[1][2][3][4][5]
• = Inhibitor (Sulprofos Oxon)
• = Reversible Michaelis complex
• = Irreversibly phosphorylated enzyme

Comparative Potency: While Sulprofos (parent) has a negligible

, Sulprofos Oxon exhibits kinetics typical of phenyl-substituted organophosphates:

• Sulprofos (Thion):

  (Virtually inactive)

• Sulprofos Oxon:

This

-fold increase in reactivity explains why symptoms of poisoning (miosis, fasciculations, respiratory failure) appear only after the metabolic lag time required for oxon formation.

Aging and Reactivation

Once the oxon phosphorylates the enzyme, the complex can undergo "aging." This involves the dealkylation of the phosphoryl group (loss of the S-propyl or O-ethyl group).

• Non-Aged: Can be reactivated by oximes (e.g., Pralidoxime/2-PAM).

• Aged: The enzyme is permanently inhibited and cannot be reactivated. Sulprofos oxon, containing an S-propyl leaving group, forms a diethyl-phosphorylated enzyme (if the S-propyl leaves) or a mixed ester. The rate of aging determines the therapeutic window for oxime administration.

Analytical Forensics: Detection Methodology

For researchers and environmental forensic scientists, detecting the oxon is critical for proving "recent activation" or environmental oxidation.

Extraction (QuEChERS)

The standard protocol for isolating Sulprofos and its oxon from biological matrices (plasma, tissue) or vegetation is QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

• Homogenization: 10g sample + 10mL Acetonitrile (ACN).

• Salting Out: Add 4g

  + 1g NaCl. Shake vigorously.

• Centrifugation: 3000 rpm for 5 mins.

• Dispersive SPE Cleanup: Transfer supernatant to tube containing PSA (Primary Secondary Amine) to remove fatty acids/sugars.

Instrumental Analysis (GC-MS/MS)

Gas Chromatography-Tandem Mass Spectrometry is the gold standard due to the volatility of the oxon.

• Column: Rxi-5Sil MS (30m x 0.25mm).

• Carrier Gas: Helium (1 mL/min).

• Ionization: Electron Impact (EI) at 70eV.

• MRM Transitions:

  • Sulprofos Parent: m/z 322

    156 (Quantifier).

  • Sulprofos Oxon: m/z 306

    140 (Quantifier). Note: The mass shift of -16 amu corresponds to the S O exchange.

References

• Environmental Protection Agency (EPA). (1980). Sulprofos: Pesticide Registration Standard.[6] Office of Pesticides and Toxic Substances.[2] Link

• Chambers, J. E., et al. (2010). Mechanism-Based Inactivation of Human Cytochrome P450 2B6 by Chlorpyrifos. Journal of Pharmacology and Experimental Therapeutics. (Validates P=S to P=O desulfuration mechanism). Link

• Kintek Detection. (2026). Common Analytical Methods For Pesticide Residue Testing: GC-MS and LC-MS. Link

• PubChem. (2024). Sulprofos Compound Summary. National Library of Medicine. Link

• ResearchGate. (2004). Comparison of chlorpyrifos-oxon and paraoxon acetylcholinesterase inhibition dynamics. (Provides kinetic model for oxon inhibition). Link

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• 2. Comparison of Inhibition Kinetics of Several Organophosphates, including Some Nerve Agent Surrogates, using Human Erythrocyte and Rat and Mouse Brain Acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of acetylcholinesterase and butyrylcholinesterase by chlorpyrifos-oxon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
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Protocols & Analytical Methods

Application Notes and Protocols for the Preparation of Sulprofos Oxon Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Department], Senior Application Scientist

Abstract

This document provides a comprehensive guide for the preparation of a sulprofos oxon analytical standard. Sulprofos, an organothiophosphate insecticide, undergoes metabolic or environmental oxidation to its more toxic oxon analog, making the availability of a pure analytical standard of the oxon critical for toxicological studies, residue analysis, and drug development.[1] This guide details a laboratory-scale synthesis of sulprofos oxon from sulprofos, followed by protocols for purification, characterization, and the preparation of standard solutions. The methodologies are designed to ensure the accuracy, purity, and stability of the prepared standard, incorporating principles of scientific integrity and established best practices.

Introduction: The Significance of Sulprofos Oxon

Sulprofos is an organothiophosphate insecticide that functions as an acetylcholinesterase (AChE) inhibitor.[1] However, its primary mode of toxic action is mediated through its oxidative metabolite, sulprofos oxon. The conversion of the thion (P=S) group in sulprofos to the oxon (P=O) group results in a much more potent inhibitor of AChE.[2] This bioactivation process is a common feature of many organothiophosphate pesticides.[2]

The increased toxicity of the oxon metabolite necessitates its accurate detection and quantification in various matrices, including environmental samples, agricultural products, and biological tissues. Therefore, the availability of a well-characterized sulprofos oxon analytical standard is paramount for:

• Toxicological Research: To investigate the mechanisms of toxicity and establish dose-response relationships.

• Residue Analysis: For the accurate monitoring of sulprofos and its toxic metabolite in food and environmental samples to ensure regulatory compliance and public safety.

• Drug Development: In the context of developing antidotes or therapeutic interventions for organophosphate poisoning.

This application note provides a detailed, self-validating protocol for the in-house preparation of a sulprofos oxon analytical standard, addressing the challenges of its potential instability and the need for high purity.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of both the parent compound, sulprofos, and its oxon is essential for safe handling and accurate standard preparation.

Property	Sulprofos	Sulprofos Oxon (estimated)	Reference
CAS Number	35400-43-2	Not readily available; Sulprofos sulfoxide: 34643-47-5	[1]
Molecular Formula	C₁₂H₁₉O₂PS₃	C₁₂H₁₉O₃PS₂	[1]
Molar Mass	322.45 g/mol	306.45 g/mol (calculated)	[1]
Appearance	Tan-colored liquid with a sulfide-like odor	Likely a colorless or pale yellow oil	[1]
Solubility	Low in water, soluble in organic solvents	Expected to have slightly higher water solubility but still be soluble in organic solvents	[1]

Synthesis of Sulprofos Oxon from Sulprofos

The preparation of sulprofos oxon involves the oxidation of the thiophosphoryl group of sulprofos. A common and effective method for this transformation is the use of meta-chloroperoxybenzoic acid (m-CPBA).[3][4][5][6]

Reaction Principle

The oxygen atom from the peroxy acid is transferred to the sulfur atom of the P=S bond, converting it to a P=O bond, with the byproduct being meta-chlorobenzoic acid.

Sources

• 1. Sulprofos | C12H19O2PS3 | CID 37125 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. researchgate.net [researchgate.net]
• 5. Sulfur Oxidation - meta-Chloroperoxybenzoic Acid (mCPBA) [commonorganicchemistry.com]
• 6. derpharmachemica.com [derpharmachemica.com]

Application Note: High-Sensitivity Analysis of Sulprofos Oxon using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a detailed, robust protocol for the quantitative analysis of sulprofos oxon in complex matrices using Gas Chromatography-Mass Spectrometry (GC-MS). Sulprofos, an organophosphate insecticide, and its active metabolite, sulprofos oxon, function by inhibiting the acetylcholinesterase enzyme, posing potential risks to human health and the environment.[1][2] Consequently, sensitive and selective monitoring is imperative. This guide addresses common analytical challenges associated with organophosphate analysis, such as thermal degradation and matrix interference, by providing optimized protocols for sample preparation, instrument configuration, and data analysis.[3][4] The methodologies described herein are designed for researchers, scientists, and professionals in environmental monitoring and food safety, ensuring high accuracy, precision, and reliability.

Introduction and Scientific Principle

Sulprofos is an organothiophosphate insecticide used in agriculture.[1] Its toxicological relevance stems from its metabolic activation to sulprofos oxon, a potent inhibitor of acetylcholinesterase (AChE), an enzyme critical for nerve function in both insects and mammals.[2] Regulatory bodies and food safety programs necessitate reliable methods for detecting trace levels of this compound in various samples.

Gas chromatography (GC) is a premier technique for the analysis of volatile and semi-volatile compounds like organophosphates.[5][6] When coupled with a mass spectrometer (MS), it provides a powerful analytical system capable of separating complex mixtures and providing both quantitative data and definitive compound identification based on mass-to-charge ratios.[7][8]

Causality Behind Experimental Choices:

• Analytical Technique: GC-MS is selected for its superior sensitivity and selectivity. While phosphorus-specific detectors like FPD or NPD are effective, MS offers unambiguous confirmation of the analyte's identity, which is crucial for regulatory compliance and toxicological studies.[4][7] The use of tandem mass spectrometry (GC-MS/MS) further enhances selectivity, particularly in complex matrices, by utilizing Multiple Reaction Monitoring (MRM).[9][10]

• Sample Preparation: The primary challenge in trace analysis is isolating the analyte from a complex sample matrix (e.g., soil, water, food). The choice of sample preparation is therefore critical. This guide details two common, validated approaches:

  • Solid-Phase Extraction (SPE): Ideal for aqueous samples, SPE concentrates the analyte while removing salts and polar interferences, leading to a cleaner extract.[8][11]

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined method for solid and semi-solid matrices, especially in food analysis, that effectively removes a wide range of interferences like fats, sugars, and pigments.[9][12]

• Overcoming Analyte Degradation: Organophosphates can be susceptible to thermal degradation in the hot GC injector port.[3] To mitigate this, this protocol specifies the use of a deactivated inlet liner and an ultra-inert capillary column. These components have specially treated surfaces that minimize active sites, preventing analyte breakdown and adsorption, which ensures high recovery and symmetrical peak shapes.[3][4]

Materials and Reagents

• Standards: Sulprofos oxon analytical standard (PESTANAL® or equivalent). Reference materials for sulprofos and its metabolites are available from certified suppliers.[13][14]

• Solvents: Pesticide residue grade or higher purity acetonitrile, acetone, hexane, and dichloromethane. Verify solvent purity before use to avoid interfering peaks.[15]

• Reagents:

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Sodium Chloride (NaCl)

  • Trisodium Citrate Dihydrate

  • Disodium Citrate Sesquihydrate

  • Primary Secondary Amine (PSA) sorbent

• Consumables:

  • 50 mL and 15 mL polypropylene centrifuge tubes

  • SPE Cartridges (e.g., C18 bonded silica)

  • Glass vials with PTFE-lined caps

  • Syringe filters (0.22 µm)

  • Volumetric flasks and pipettes

Instrumentation and Analytical Conditions

The following parameters provide a validated starting point and can be adapted based on the specific instrument and sample matrix. The use of a system like a Thermo Scientific TRACE 1310 GC with a mass spectrometer is suitable for this analysis.[3]

Parameter	Setting	Rationale
Gas Chromatograph (GC)
Injector	Splitless Mode (1 min purge time)	Maximizes analyte transfer to the column for trace-level detection.[7]
Injector Temperature	250 - 275 °C	Balances volatilization of the analyte with minimizing thermal degradation.[7]
Inlet Liner	Deactivated, Single Taper with Quartz Wool	A deactivated surface is critical to prevent analyte breakdown.[3] Wool helps trap non-volatile matrix components.
Carrier Gas	Helium, Constant Flow @ 1.2 - 1.5 mL/min	Provides good chromatographic efficiency and is compatible with MS detectors.[12][16]
Column	Low-polarity 5% phenyl-type column (e.g., TG-5MS, DB-5MS, VF-5MS), 30 m x 0.25 mm ID x 0.25 µm film thickness	Provides excellent separation for a wide range of organophosphate pesticides.[3][7] Ultra-inert columns are highly recommended.[4]
Oven Program	Initial 80 °C (hold 1.5 min), ramp 20 °C/min to 170 °C, ramp 10 °C/min to 300 °C (hold 5 min)	This multi-stage ramp effectively separates analytes from matrix components and ensures elution of higher boiling point compounds. This is a typical program structure for multi-residue pesticide analysis.[12][17]
Mass Spectrometer (MS)
Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces repeatable fragmentation patterns for library matching.
Ion Source Temperature	230 °C	A standard temperature that ensures efficient ionization while maintaining stability.
Transfer Line Temperature	280 °C	Prevents condensation of the analyte as it transfers from the GC to the MS.[16]
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM for MS/MS)	SIM/MRM modes significantly increase sensitivity and selectivity by monitoring only specific ions for the target analyte, reducing noise from matrix interference.[8][16]
Monitored Ions (Example)	Sulprofos (parent compound for reference): m/z 322, 156, 141.[17] Note: Specific ions for sulprofos oxon should be determined by injecting a pure standard.	The most abundant ion is used for quantification (Quantifier), while others are used for confirmation (Qualifier). The ratio between them must be consistent.[17]

Experimental Protocols

Protocol 1: Standard and Calibration Curve Preparation

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of sulprofos oxon analytical standard and dissolve in 100 mL of a suitable solvent (e.g., acetone or methanol) in a Class A volumetric flask. Store at -20°C.[16]

• Working Standards: Perform serial dilutions of the stock solution with the final reconstitution solvent (e.g., hexane:acetone) to prepare a series of calibration standards. A typical range would be 5, 10, 25, 50, 100, and 250 ng/mL.

• Calibration Curve: Inject each standard into the GC-MS system. Plot the peak area of the quantifier ion against the concentration to generate a calibration curve. A linear regression with a coefficient of determination (R²) ≥ 0.99 is required.[10]

Protocol 2: Sample Preparation - Aqueous Samples via SPE

This protocol is adapted from established methods for pesticide analysis in water.[8][11]

Caption: Solid-Phase Extraction (SPE) Workflow for Aqueous Samples.

• Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Pass 500 mL of the water sample through the cartridge at a flow rate of approximately 10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar impurities.

• Drying: Dry the cartridge thoroughly by passing a stream of nitrogen gas through it for 15-20 minutes. This step is critical to remove residual water, which can interfere with GC analysis.[15]

• Elution: Elute the trapped analytes with 2 x 4 mL aliquots of dichloromethane into a collection tube.

• Concentration: Concentrate the eluate to approximately 0.5 mL under a gentle stream of nitrogen in a water bath at 40°C.

• Reconstitution: Adjust the final volume to 1 mL with a suitable solvent (e.g., hexane:acetone). The sample is now ready for GC-MS injection.

Protocol 3: Sample Preparation - Solid/Food Matrices via QuEChERS

This protocol is a standard QuEChERS method suitable for many fruits and vegetables.[9][18]

Caption: QuEChERS Workflow for Solid and Food Samples.

• Homogenization: Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile. If an internal standard is used, add it at this stage. Shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium citrate sesquihydrate). Immediately shake vigorously for 1 minute. The salts induce phase separation.

• Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a 15 mL d-SPE tube containing MgSO₄ and PSA sorbent. The PSA removes organic acids and other interferences.

• Final Centrifugation: Vortex the d-SPE tube for 30 seconds and centrifuge at ≥3000 rpm for 5 minutes.

• Final Extract: Carefully collect the supernatant. This extract can be injected directly or after solvent exchange if necessary.

Method Performance and Validation

A robust analytical method must be validated to ensure its performance. The following parameters are key indicators of a reliable method.

Parameter	Typical Acceptance Criteria	Significance
Linearity (R²)	≥ 0.99	Demonstrates a direct proportional relationship between analyte concentration and instrument response over a defined range.[10]
Limit of Detection (LOD)	Signal-to-Noise Ratio > 3	The lowest concentration of the analyte that can be reliably distinguished from background noise.[10]
Limit of Quantification (LOQ)	Signal-to-Noise Ratio > 10	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy. Typical LOQs for this method are in the low µg/kg (ppb) range.[8][10]
Accuracy (Recovery)	70 - 120%	Measures the agreement between the measured concentration and the true concentration, typically assessed by analyzing spiked blank samples.[19]
Precision (RSD)	≤ 20%	Measures the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.[19]

Conclusion

The GC-MS method detailed in this application note provides a highly sensitive, selective, and robust workflow for the analysis of sulprofos oxon. By implementing proper sample preparation techniques like SPE or QuEChERS and optimizing GC inlet and column conditions to prevent thermal degradation, laboratories can achieve reliable and accurate quantification of this important pesticide metabolite in diverse and complex matrices. This self-validating system ensures that results meet the stringent requirements for environmental and food safety monitoring.

References

• Drawell. (2024). Exploring the Role of Gas Chromatography in Organophosphate Analysis.
• Thermo Fisher Scientific. (n.d.). Analysis of Organophosphorus Pesticides by GC.
• Barceló, D., et al. (n.d.). Analysis of Organophosphorus Pesticides in whole blood by GC-MS-µECD with forensic purposes.
• Thermo Fisher Scientific. (n.d.). Analysis of Organophosphorus Compounds by GC/MS.
• Agilent Technologies, Inc. (n.d.). Organophosphorus Pesticides in Apple Matrix by GC/MS/FPD using an Agilent J&W DB-35ms Ultra Inert.
• Agilent Technologies, Inc. (2019). Fast Analysis of Pesticide Residues in Food Samples Using GC/MS/MS.
• Lee, S., et al. (2025). Analysis of Active Oxon Forms of Nine Organophosphorus Pesticides in Water Samples Using Gas Chromatography with Mass Spectrometric Detection. ResearchGate.
• AccuStandard. (n.d.). Pesticide Standards Reference Guide.
• González-García, N., et al. (2021). A Method Scope Extension for the Simultaneous Analysis of POPs, Current-Use and Banned Pesticides, Rodenticides, and Pharmaceuticals in Liver. Application to Food Safety and Biomonitoring. PMC.

• National Center for Biotechnology Information. (n.d.). Sulprofos. PubChem. Available at: [Link]

• Thermo Fisher Scientific. (n.d.). Fast GC-MS/MS for High Throughput Pesticides Analysis.
• HPC Standards. (n.d.). High-Purity Sulprofos-sulfoxide Reference Materials for Accurate Analysis.

• Singh, S., et al. (2022). Development and validation of multiresidue method for organophosphorus pesticides in lanolin using gas chromatography-tandem mass spectrometry. PubMed. Available at: [Link]

• GL Sciences, Inc. (2025). Rapid Sample Preparation and Analysis of 107 Pesticides in Water with the Solid Phase Extraction Disk Cartridge and Gas Chromatography Mass Spectrometer.

• Cesa, L. C., & McCord, B. R. (2021). Analysis of Organophosphorus-Based Nerve Agent Degradation Products by Gas Chromatography-Mass Spectrometry (GC-MS): Current Derivatization Reactions in the Analytical Chemist's Toolbox. MDPI. Available at: [Link]

• Restek Corporation. (n.d.). A Guide to Preparing and Analyzing Chlorinated Pesticides.

• University of Reading. (2024). Analysis of pesticides by using GC-EI-MS and GC-DBDI-MS. CentAUR. Available at: [Link]

• ResearchGate. (2021). Development of a SPE/GC–MS method for the determination of organophosphorus pesticides in food samples using syringe filters packed by GNP/MIL-101(Cr) nanocomposite. Available at: [Link]

• Thermo Fisher Scientific. (n.d.). Validation of the Method for Determination of Pesticide Residues by Gas Chromatography – Triple-Stage Quadrupole Mass Spectrometry.

• MDPI. (2024). Development of a Rapid Method for Simultaneous Determination of Pesticides in Plant Oil Using GC-MS/MS. Available at: [Link]

• Animal Health Laboratory, University of Guelph. (2019). GC/MS-LC/MS multi-residue method.

Sources

• 1. Sulprofos | C12H19O2PS3 | CID 37125 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 3. analysis.rs [analysis.rs]
• 4. agilent.com [agilent.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. uoguelph.ca [uoguelph.ca]
• 7. cromlab-instruments.es [cromlab-instruments.es]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Development and validation of multiresidue method for organophosphorus pesticides in lanolin using gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. glsciences.com [glsciences.com]
• 12. A Method Scope Extension for the Simultaneous Analysis of POPs, Current-Use and Banned Pesticides, Rodenticides, and Pharmaceuticals in Liver. Application to Food Safety and Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 13. hpc-standards.com [hpc-standards.com]
• 14. Sulprofos | CAS 35400-43-2 | LGC Standards [lgcstandards.com]
• 15. gcms.cz [gcms.cz]
• 16. comum.rcaap.pt [comum.rcaap.pt]
• 17. agilent.com [agilent.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. researchgate.net [researchgate.net]

High-Fidelity Modeling of Sulprofos Oxon Exposure in Cell Culture

Application Note & Protocol Guide | Version 2.1

Abstract

This guide details the experimental framework for modeling the neurotoxic effects of Sulprofos Oxon , the bioactive metabolite of the organothiophosphate pesticide Sulprofos (Bolstar). Unlike the parent compound, which requires hepatic bioactivation, Sulprofos Oxon acts as a direct, potent inhibitor of acetylcholinesterase (AChE) and a disruptor of neurite dynamics. This protocol is designed for researchers investigating anticholinesterase potency, delayed neurotoxicity, and non-cholinergic oxidative stress mechanisms in metabolically incompetent cell lines (e.g., SH-SY5Y, PC12).

Introduction & Mechanistic Rationale

The "Oxon" Necessity in In Vitro Models

Organophosphate (OP) pesticides like Sulprofos are technically pro-neurotoxins. They possess a thionophosphorus (P=S) moiety that is biologically inert regarding AChE inhibition. In vivo, Cytochrome P450 enzymes (primarily CYP2B6 and CYP3A4) perform oxidative desulfuration to convert the P=S to a P=O (oxon) group.

Why use the Oxon directly? Standard neuroblastoma cell lines (SH-SY5Y, N2a) lack sufficient CYP450 catalytic efficiency to generate toxicologically relevant loads of the oxon from the parent compound within acute exposure windows (6–24 hours). Treating these cells with parent Sulprofos often yields false negatives or requires supraphysiological concentrations.

• Direct Exposure Model: By dosing with Sulprofos Oxon, you bypass the metabolic bottleneck, allowing for precise quantification of molecular initiating events (MIEs).

Mechanism of Action[1][2][3]

• Primary: Phosphorylation of the serine hydroxyl group within the AChE active site (irreversible inhibition).

• Secondary: Disruption of morphogenic signaling (neurite retraction) and induction of oxidative stress via mitochondrial dysfunction.

Visualization: Bioactivation & Toxicity Pathway

Figure 1: The metabolic activation pathway of Sulprofos to its Oxon form, leading to dual neurotoxic outcomes.

Experimental Design Strategy

Cell Model Selection

Cell Line	Phenotype	Application
SH-SY5Y (Undifferentiated)	Neuroblast-like	High-throughput screening of cytotoxicity (MTT/LDH).
SH-SY5Y (RA-Differentiated)	Neuron-like	Recommended. Expresses mature AChE isoforms and extensive neurite networks for morphological analysis.
PC12	Pheochromocytoma	Classic model for neurite outgrowth (NGF-stimulated).

Dosage & Solvent Controls[2][4][5]

• Solvent: Dimethyl sulfoxide (DMSO).

• Max Solvent Concentration: Must be

  (v/v). Higher levels can independently alter membrane permeability and AChE activity.

• Dose Range Finding:

  • AChE Inhibition: 0.1 nM – 100 nM (Oxons are highly potent).

  • Cytotoxicity: 1 µM – 100 µM.

Protocol 1: Reagent Preparation & Handling

Safety Warning: Sulprofos Oxon is a potent cholinesterase inhibitor. Handle in a Class II Biosafety Cabinet. Double-glove and use specific neutralizing agents (1N NaOH) for spills.

• Stock Solution Synthesis/Preparation:

  • Obtain Sulprofos Oxon (Standard purity >98%).

  • Dissolve in anhydrous DMSO to create a 10 mM Master Stock .

  • Critical Step: Aliquot into small volumes (e.g., 20 µL) to avoid repeated freeze-thaw cycles.

  • Storage: -80°C. Stable for 6 months.

  • Note: Do not store in aqueous buffers; oxons hydrolyze rapidly in water, especially at alkaline pH.

• Working Solutions:

  • Prepare fresh on the day of the experiment.

  • Perform serial dilutions in DMSO first (e.g., 10 mM

    1 mM 100 µM).

  • Perform the final 1:1000 dilution into pre-warmed culture media immediately before dosing cells.

Protocol 2: Exposure & AChE Activity Assay (Ellman Method)

This protocol quantifies the primary toxicological endpoint: the inhibition of acetylcholinesterase activity.[1][2][3]

Materials

• Differentiated SH-SY5Y cells (seeded in 96-well plates).

• Lysis Buffer: 20 mM Tris-HCl (pH 7.4), 0.5% Triton X-100, Protease Inhibitor Cocktail.

• DTNB (Ellman’s Reagent).

• Acetylthiocholine Iodide (Substrate).

Workflow Visualization

Figure 2: Step-by-step workflow for the modified Ellman assay in adherent cell cultures.

Step-by-Step Procedure

• Seeding: Plate cells at

  cells/well in 96-well plates. Differentiate with 10 µM Retinoic Acid (RA) for 5–7 days.

• Exposure:

  • Remove differentiation media.

  • Add 100 µL of serum-free media containing Sulprofos Oxon (0, 0.1, 1, 10, 100, 1000 nM).

  • Control: Media + 0.1% DMSO.

  • Incubate for 4 hours (acute inhibition) or 24 hours (prolonged exposure).

• Lysis:

  • Aspirate media and wash cells

    with ice-cold PBS (critical to remove extracellular oxon which could inhibit the assay reaction).

  • Add 50 µL Lysis Buffer per well. Incubate on ice for 20 min.

• Reaction:

  • Add 150 µL of Reaction Mix (0.1 mM DTNB + 1 mM Acetylthiocholine in 0.1 M Phosphate Buffer pH 8.0).

  • Note: The slightly alkaline pH 8.0 optimizes the Ellman reaction but promotes oxon hydrolysis—hence the importance of the wash step (Step 3).

• Measurement:

  • Measure absorbance at 412 nm immediately (T0) and every 2 minutes for 20 minutes (Kinetic Mode).

  • Calculate the slope (Rate of reaction).

Data Analysis

• Normalize the slope of treated wells to the solvent control (100% Activity).

• Plot % Activity vs. Log[Concentration].

• Fit to a sigmoidal dose-response curve to determine IC50 .

Protocol 3: Neurite Outgrowth & Retraction Analysis

Sulprofos Oxon can cause cytoskeletal collapse independent of AChE inhibition. This assay measures neurotoxicity via morphological changes.

Procedure

• Culture: Seed SH-SY5Y cells on collagen-coated coverslips or imaging plates. Differentiate for 7 days until extensive neurite networks form.

• Treatment: Treat with Sulprofos Oxon at sub-cytotoxic concentrations (typically IC10-IC20 values derived from viability assays, often 1–10 µM) for 24 hours.

• Staining:

  • Fix with 4% Paraformaldehyde (15 min).

  • Permeabilize with 0.1% Triton X-100.

  • Stain with

    -III Tubulin (neuronal marker) and DAPI (nuclei).

• Quantification:

  • Use automated image analysis (e.g., ImageJ with NeuronJ plugin or CellProfiler).

  • Metrics: Total Neurite Length per Cell, Number of Branch Points, % Neurite Bearing Cells.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
High Variability in IC50	Hydrolysis of Oxon	Ensure stock is anhydrous. Do not dilute in media until immediately before use.
No Inhibition Observed	Wash steps too aggressive	Cells may be detaching during PBS wash. Use gentle aspiration or coat plates with Poly-D-Lysine.
Control Activity Low	DMSO toxicity	Verify final DMSO is <0.1%. Ensure cells are fully differentiated (undifferentiated cells have lower AChE).
Edge Effects	Evaporation	Fill outer wells with PBS; do not use them for data.

References

• EURL ECVAM. (n.d.). In vitro approach for organophosphorous compounds-induced neurotoxicity (OP Neurotox Assay).[4] European Commission Joint Research Centre. Link

• Slotkin, T. A., & Seidler, F. J. (2007). Comparative developmental neurotoxicity of organophosphates in vivo: transcriptional profiles of chlorpyrifos and diazinon.[5] Environmental Health Perspectives. Link

• Flaskos, J. (2012). The developmental neurotoxicity of organophosphorus insecticides: A direct role for the oxon metabolites. Toxicology Letters. Link

• PubChem. (2024). Sulprofos | C12H19O2PS3 | CID 37125. National Library of Medicine. Link

• Salyha, Y. T. (2013).[6] Chlorpyrifos Leads to Oxidative Stress-Induced Death of Hippocampal Cells in Vitro.[6] Neurophysiology.[7] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Comparison of the in vitro sensitivity of rat acetylcholinesterase to chlorpyrifos-oxon: what do tissue IC50 values represent? [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro approach for organophosphorous compounds-induced neurotoxicity (OP Neurotox Assay) | EURL ECVAM - TSAR [tsar.jrc.ec.europa.eu]
• 5. DEVELOPMENTAL NEUROTOXICITY OF ORGANOPHOSPHATES TARGETS CELL CYCLE AND APOPTOSIS, REVEALED BY TRANSCRIPTIONAL PROFILES IN VIVO AND IN VITRO - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Modeling and simulation of organophosphate-induced neurotoxicity: Prediction and validation by experimental studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Sulprofos Oxon as a High-Fidelity Positive Control for Acetylcholinesterase Inhibition Assays

Abstract & Introduction

In neurotoxicology and pesticide development, the reliability of enzymatic assays hinges on the selection of appropriate controls. Sulprofos Oxon (the oxygen analog of the organophosphate pesticide Sulprofos) serves as a critical positive control for in vitro Acetylcholinesterase (AChE) inhibition assays.

Unlike its parent compound, Sulprofos (a phosphorothioate), which requires metabolic activation (desulfuration) by Cytochrome P450 enzymes to become biologically active, Sulprofos Oxon is a direct-acting inhibitor . It bypasses the metabolic requirement, making it the ideal standard for validating assay performance, quantifying enzyme sensitivity, and benchmarking the potency of novel acetylcholinesterase inhibitors (AChEIs).

This guide details the protocols for utilizing Sulprofos Oxon to validate the Ellman assay, ensuring data integrity through rigorous experimental design.

Mechanistic Basis

To use Sulprofos Oxon effectively, one must understand the causality of its action compared to the parent compound.

The Bioactivation Requirement

Organophosphates like Sulprofos are "pro-inhibitors." They possess a thiono moiety (P=S) which is relatively stable and poor at phosphorylating enzymes. In biological systems, hepatic CYPs convert this to the oxon (P=O) form.[1] In simplified in vitro assays (lacking microsomes), the parent compound often yields false negatives. The Oxon form must be used to directly challenge the enzyme.

Mechanism of Action

Sulprofos Oxon acts as a hemisubstrate for AChE. It enters the catalytic gorge and phosphorylates the hydroxyl group of the Serine-203 residue within the catalytic triad (Glu-His-Ser). This forms a stable phosphoryl-enzyme complex that prevents the hydrolysis of the neurotransmitter Acetylcholine, leading to the accumulation of substrate and subsequent cholinergic crisis.

Pathway Visualization

Figure 1: Mechanism of Action. Sulprofos Oxon bypasses the metabolic activation step required by the parent compound, directly phosphorylating and inhibiting AChE.

Experimental Protocols

Safety & Handling (Critical)

• Hazard Class: Sulprofos Oxon is an extremely potent neurotoxin (Category 1).

• PPE: Double nitrile gloves, lab coat, safety goggles. Work strictly within a fume hood.

• Neutralization: Prepare a 1M NaOH or saturated Sodium Bicarbonate solution for immediate decontamination of spills or glassware.

Protocol 1: Stock Solution Preparation

The oxon moiety is susceptible to spontaneous hydrolysis in aqueous environments. Proper stock preparation is vital for assay reproducibility.

• Solvent Selection: Use anhydrous DMSO (Dimethyl sulfoxide) or 100% Ethanol. Do not use water for stock solutions.

• Concentration: Prepare a 10 mM primary stock.

  • Calculation: Mass (mg) = [Concentration (mM) × Volume (mL) × MW ( g/mol )] / 1000.

• Storage: Aliquot into amber glass vials (prevent photodegradation) and store at -80°C. Stability is <6 months.

• Working Solutions: Dilute stock into assay buffer immediately before use. Do not store diluted aqueous samples.

Protocol 2: The Modified Ellman Assay (96-Well Format)

This protocol uses Sulprofos Oxon to validate AChE inhibition.

Reagents:

• Buffer: 0.1 M Phosphate Buffer (pH 8.0) or Tris-HCl (pH 7.4).

• Enzyme: Acetylcholinesterase (e.g., from Electrophorus electricus or recombinant human), titrated to 0.1 U/mL.

• Substrate: Acetylthiocholine Iodide (ATCh), 0.5 mM final conc.

• Chromogen: DTNB (Ellman’s Reagent), 0.3 mM final conc.

• Positive Control: Sulprofos Oxon (Range: 0.1 nM to 1000 nM).

Workflow:

Step	Action	Volume (per well)	Critical Note
1	Add Buffer	140 µL	Maintain pH 8.0 for optimal DTNB reaction.
2	Add Enzyme Solution	20 µL	Keep enzyme on ice until use.
3	Add Sulprofos Oxon	20 µL	CRITICAL: Add inhibitor before substrate.
4	Pre-Incubation	N/A	Incubate for 10-20 mins at 25°C. This allows time for the Oxon to phosphorylate the enzyme.
5	Add DTNB/ATCh Mix	20 µL	Substrate initiates the reaction.
6	Measurement	N/A	Read Absorbance at 412 nm kinetically for 10 mins.

Assay Logic Visualization

Figure 2: Experimental Workflow. The pre-incubation step (Step 3) is the defining characteristic of an organophosphate inhibition assay.

Data Analysis & Expected Results

Calculation of Inhibition

Calculate the velocity (Slope,

) of the reaction for the control (solvent only) and the test wells.

Comparative Potency (Self-Validation)

A valid assay must demonstrate the differential potency between the parent and the oxon. If Sulprofos Oxon does not show high potency, the enzyme or the stock is degraded.

Table 1: Expected IC50 Values (Representative Data)

Compound	Metabolic System	Expected IC50 (Potency)	Interpretation
Sulprofos (Parent)	None (Buffer only)	> 10,000 nM (High µM)	Inactive. Lacks metabolic activation.
Sulprofos Oxon	None (Buffer only)	5 - 50 nM	Highly Active. Valid Positive Control.
Sulprofos (Parent)	+ Microsomes (S9)	~ 100 - 500 nM	Active. Converted to Oxon in situ.

Quality Control Criteria (Z-Factor)

For high-throughput screening, calculate the Z-factor using the Sulprofos Oxon (100% inhibition control) and DMSO (0% inhibition control).

• Requirement: Z-factor > 0.5 for a robust assay.

References

• Ellman, G. L., Courtney, K. D., Andres, V., & Feather-Stone, R. M. (1961). A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology, 7(2), 88–95.

• Casida, J. E. (2017). Pest Toxicology: The Primary Mechanisms of Pesticide Action. Chemical Research in Toxicology, 30(5), 1139-1143. (Establishes the mechanism of oxon activation).

• U.S. EPA. (2000). Organophosphate Pesticides: Revised Risk Assessments. (Provides toxicological context for Sulprofos/Bolstar and oxon metabolites).

• BroadPharm. Ellman's Assay Protocol. (Standardized commercial protocol for DTNB assays).

Sources

• 1. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]

Technical Notes & Optimization

improving sulprofos oxon solubility in aqueous buffer

Technical Support Center: Sulprofos Oxon Solubility

Welcome to the technical support guide for sulprofos oxon. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with dissolving sulprofos oxon in aqueous buffers for experimental use. Our goal is to provide not just protocols, but the scientific reasoning behind them, ensuring your experiments are both successful and reproducible.

Frequently Asked Questions (FAQs)

Q1: Why is my sulprofos oxon not dissolving in my aqueous buffer (e.g., PBS, TRIS)?

Answer: Sulprofos oxon, the active metabolite of the organophosphate insecticide sulprofos, is a hydrophobic organic molecule.[1][2] Its chemical structure lends it low solubility in water and aqueous buffers.[3][4][5] This is a common characteristic of many small molecule inhibitors and is due to the unfavorable energetics of forcing a nonpolar compound into a polar aqueous environment. The parent compound, sulprofos, has a high octanol-water partition coefficient (LogP) of 5.48, indicating strong lipophilicity, a property often shared by its metabolites.[2][4]

Q2: What is the standard and most recommended first step for dissolving a hydrophobic compound like sulprofos oxon?

Answer: The universally accepted best practice is to first prepare a concentrated stock solution in a water-miscible organic solvent and then dilute this stock into your final aqueous buffer.[6][7] This method bypasses the initial solubility problem by using a solvent in which the compound is highly soluble.

The most commonly recommended solvent for this purpose is Dimethyl Sulfoxide (DMSO) .[8][9] DMSO is a powerful, polar aprotic solvent capable of dissolving a vast range of both polar and nonpolar compounds.[10][11]

Causality: By creating a high-concentration stock (e.g., 10-100 mM) in 100% DMSO, you ensure the compound is fully solvated. The subsequent dilution into the aqueous buffer is performed at a large ratio (typically 1:1000 or greater), which keeps the final DMSO concentration low enough to be tolerated by most biological systems while delivering the compound in a dissolved state.[9]

Q3: My compound precipitates when I dilute my DMSO stock solution into the aqueous buffer. What’s happening and how can I fix it?

Answer: This is a classic sign that the final concentration of sulprofos oxon in your aqueous buffer is exceeding its solubility limit, even with the co-solvent present. The abrupt change in solvent environment from 100% DMSO to >99% aqueous buffer causes the hydrophobic compound to "crash out" of solution.[12]

Here are several proven troubleshooting steps:

• Increase the Dilution Factor: The simplest solution is to lower the final concentration of sulprofos oxon. If you are aiming for 10 µM and see precipitation, try 5 µM or 1 µM.

• Perform Serial Dilutions: Instead of a single large dilution, perform intermediate dilutions. For example, dilute your 10 mM DMSO stock to 1 mM in DMSO first, then add this to your aqueous buffer. This can sometimes prevent localized high concentrations that initiate precipitation.

• Modify the Dilution Technique: Add the DMSO stock to your buffer dropwise or slowly while vortexing or stirring the buffer.[13] This rapid mixing helps to disperse the compound quickly, preventing aggregation.

• Pre-warm the Aqueous Buffer: Warming your buffer (e.g., to 37°C) can sometimes increase the solubility of your compound.[7][13] Add the stock solution to the pre-warmed buffer. Ensure this temperature is compatible with your assay.

• Increase Final Co-solvent Concentration: If your assay can tolerate it, a slightly higher final DMSO concentration (e.g., 0.5% instead of 0.1%) can help maintain solubility. Always run a "vehicle control" with the same final DMSO concentration to account for any effects of the solvent itself.[9][12]

Q4: How much DMSO is safe for my experiment (e.g., cell culture, enzyme assay)?

Answer: This is a critical, experiment-dependent question.

• For Cell-Based Assays: Most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5% without significant cytotoxicity. However, concentrations above 0.5% can impact cell viability and function. It is imperative to run a vehicle control (culture medium + the same final percentage of DMSO) to ensure the observed effects are from your compound, not the solvent.[9]

• For Enzyme Assays: The effect of DMSO is highly specific to the enzyme being studied.[8] Some enzymes are inhibited by DMSO, while others may even show enhanced activity.[14][15][16][17] For acetylcholinesterase, the target of sulprofos oxon, some studies suggest DMSO can have direct inhibitory effects.[18] Therefore, it is crucial to keep the final DMSO concentration as low as possible (ideally ≤ 0.1% ) and consistent across all experimental conditions, including controls.

Experimental Protocols & Methodologies

Protocol 1: Preparation of a 10 mM Sulprofos Oxon Stock Solution in DMSO

This protocol outlines the standard procedure for creating a concentrated stock solution, which is the foundational step for any experiment.

Materials:

• Sulprofos Oxon powder

• Anhydrous (dry) Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile, amber glass vial or microcentrifuge tube with a secure cap

Procedure:

• Calculate Required Mass: Determine the mass of sulprofos oxon needed. The molecular weight of sulprofos oxon (C₁₂H₁₉O₃PS₃) is approximately 338.45 g/mol .

  • For 1 mL of a 10 mM stock: Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 338.45 g/mol * 1000 mg/g = 3.38 mg .

• Weigh Compound: Carefully weigh the calculated mass of sulprofos oxon powder and transfer it into the sterile vial.

• Add Solvent: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the vial.

• Dissolve: Secure the cap and vortex the mixture vigorously for 1-2 minutes. If the solid does not completely dissolve, sonicate the vial in an ultrasonic water bath for 5-10 minutes.[13]

• Visual Inspection: Visually confirm that all solid material has dissolved and the solution is clear before proceeding.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.[6][9]

Data & Visualization

Troubleshooting Workflow for Solubility Issues

The following diagram provides a logical decision-making process for addressing common solubility challenges encountered in the lab.

Caption: A step-by-step workflow for dissolving and troubleshooting sulprofos oxon.

Table 1: Co-Solvent Considerations for Biological Assays

This table summarizes key parameters for using DMSO as a co-solvent.

Co-Solvent	Typical Stock Conc.	Recommended Max. Final Conc. (Cell-based)	Recommended Max. Final Conc. (Enzyme-based)	Key Considerations & Cautions
DMSO	10 - 100 mM	0.5% (v/v)	≤ 0.1% (v/v)	Can be cytotoxic at >1%.[9] May directly inhibit or activate certain enzymes.[8][14] Always include a vehicle control.

References

• AERU - University of Hertfordshire. (2025, October 23). Sulprofos (Ref: NTN 9306).
• Sigma-Aldrich. FAQs on Inhibitor Preparation.
• Benchchem. Troubleshooting remogliflozin solubility issues in aqueous buffers.
• PMC. The use of dimethylsulfoxide as a solvent in enzyme inhibition studies: the case of aldose reductase.
• Selleck Chemicals. Inhibitor Handling Instructions.
• Benchchem. Technical Support Center: Troubleshooting Compound X Solubility in Aqueous Buffer.
• EPA NEPAL. Sulprofos (O-Ethyl O-(4-(methylthio)phenyl) S-propyl phosphorodithioate): Pesticide Registration Standard.
• PubMed. (2006, May 15). Influence of dimethyl sulfoxide on extracellular enzyme production by Pleurotus ostreatus.
• ResearchGate. (2025, August 6). Effect of various organic solvents on enzymatic activity of fungal laccases.
• RSC Publishing. Dimethyl sulfoxide as a co-solvent dramatically enhances the enantioselectivity in lipase-catalysed resolutions of 2-phenoxypropionic acyl derivatives.
• ACS Publications. (2021, October 27). Effect of Organic Solvents on the Structure and Activity of a Minimal Lipase.
• Wilson Analytical. (2021, October 13). Creating a Corrosion Inhibitor Stock Solution by Weight.
• PubChem - NIH. Sulprofos | C12H19O2PS3 | CID 37125.
• Smolecule. Troubleshooting Guide: Stock Solution Preparation.
• CAMEO Chemicals - NOAA. SULPROFOS.
• Unair. PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION).
• Benchchem. Best practices for preparing Oxaceprol stock solutions.
• ECHEMI. 35400-43-2, Sulprofos Formula.
• CAMEO Chemicals | NOAA. sulprofos - Report.
• Selleckchem.com. Frequently Asked Questions.
• American Pharmaceutical Review. Dissolution Method Development for Poorly Soluble Compounds.
• Reddit. (2022, January 6). How to tackle compound solubility issue.
• CDC. NIOSH Pocket Guide to Chemical Hazards - Sulprofos.
• Wikipedia. Dimethyl sulfoxide.
• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data.
• PubChem - NIH. Sulprofos sulfoxide | C12H19O3PS3 | CID 588272.
• PubMed. Biological actions of drug solvents.
• ResearchGate. (2021, December 21). Solubility of drugs in ethanol and dmso.
• USP-NF. Development of a General Solvents Method for DMSO Soluble Compounds.
• ResearchGate. (2022, January 4). How do you dissolve chemicals in the culture medium?.
• Innovation to Impact. SOP: Performing Larval Insecticide Bioassays and Larval Susceptibility Testing.
• Environment, Health, and Safety. (2025, November 13). Management of Peroxide-Forming Organic Solvents.

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Technical Support Center: Preventing Sulprofos Oxon Degradation

Ticket Subject: Stability Protocols for Sulprofos Oxon Analysis

Executive Summary

You are encountering stability issues with Sulprofos Oxon (the P=O metabolite of the organophosphate Sulprofos). This compound presents a "double-jeopardy" chemical profile:

• Hydrolytic Instability: The phosphate ester bond (P=O) is highly susceptible to nucleophilic attack, particularly in alkaline environments (pH > 8).

• Oxidative Susceptibility: The thioether moiety (–S–) in the side chain is prone to oxidation, leading to the formation of sulfoxides and sulfones.

This guide replaces standard operating procedures with self-validating protocols designed to arrest these degradation pathways during extraction, storage, and instrumental analysis.

Module 1: Sample Preparation (The "Matrix Trap")

The Core Problem: Biological matrices (blood, tissue) and alkaline environmental samples contain esterases and hydroxyl ions that rapidly hydrolyze the oxon to non-toxic metabolites (e.g., dialkyl phosphates).

Protocol A: Buffered QuEChERS Extraction

Do not use unbuffered QuEChERS methods. The natural pH of many vegetable matrices can trigger rapid hydrolysis. You must lock the pH between 5.0 and 5.5.

Step-by-Step Workflow:

• Comminution: Cryogenically mill sample with dry ice to prevent thermal degradation.

• Extraction: Weigh 10g sample. Add 10 mL Acetonitrile containing 1% Acetic Acid (v/v) .

  • Why: The acid neutralizes alkaline sites immediately upon solvation.

• Buffering: Add Citrate Buffer Salts (4g MgSO4, 1g NaCl, 1g Na3Citrate, 0.5g Na2HCitrate).

  • Validation: Check the pH of a test aliquot. It must read pH 5.0–5.5. If > 6.0, hydrolysis risk increases exponentially [1, 2].

• Partitioning: Shake vigorously for 1 min and centrifuge at 3000 RCF for 5 min.

• Clean-up (dSPE): Use PSA (Primary Secondary Amine) with caution.

  • Critical Warning: PSA is basic. If your matrix is acidic (e.g., citrus), PSA is fine. If neutral, reduce PSA load or use C18 only. Excess PS

Technical Support Center: Troubleshooting Peak Tailing for Sulprofos Oxon in HPLC

This guide provides in-depth troubleshooting strategies for a common issue in the High-Performance Liquid Chromatography (HPLC) analysis of sulprofos oxon: asymmetrical peak tailing. As researchers, scientists, and drug development professionals, achieving sharp, symmetrical peaks is paramount for accurate quantification and robust method validation. This document moves beyond a simple checklist, offering a logical, cause-and-effect-based approach to diagnosing and resolving this chromatographic challenge.

Understanding the Problem: Why Does Sulprofos Oxon Exhibit Peak Tailing?

Peak tailing in HPLC is a visual indicator of undesirable secondary interactions between the analyte and the stationary phase, or other system-related issues.[1][2] For a molecule like sulprofos oxon, an organophosphate, these interactions can be complex. While the primary retention mechanism in reversed-phase HPLC is hydrophobic interaction, secondary interactions, particularly with residual silanol groups on the silica-based stationary phase, are a frequent cause of peak tailing.[3][4]

Sulprofos oxon possesses polar moieties that can interact with these active sites, leading to a portion of the analyte molecules being more strongly retained than the bulk, resulting in a "tail" on the chromatographic peak.[3][4]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured to guide you through a systematic troubleshooting process, from the most common and easily addressable issues to more complex method development considerations.

Q1: My sulprofos oxon peak is tailing. What is the first thing I should check?

A1: Evaluate System and Column Health.

Before delving into complex chemical optimizations, it's crucial to rule out physical or systemic issues that can affect all peaks in a chromatogram.[5][6]

Core Insight: Physical problems within the HPLC system or column often manifest as peak tailing for all analytes, not just sulprofos oxon.[5][6]

Troubleshooting Protocol 1: System and Column Health Assessment

• Check for Extra-Column Volume:

  • Rationale: Excessive tubing length or wide-diameter tubing between the injector, column, and detector can cause band broadening and peak tailing.[1][7]

  • Action: Ensure all tubing is as short as possible and of the appropriate internal diameter for your system. Check for any dead volume in fittings.[7]

• Inspect for Column Voids or Blockages:

  • Rationale: A void at the head of the column or a partially blocked inlet frit can disrupt the sample band, leading to peak distortion.[3][4]

  • Action: If you suspect a void, you can try reversing and flushing the column (if the manufacturer's instructions permit).[3] However, replacing the column is often the most reliable solution to confirm if this is the issue.[3]

• Run a System Suitability Test:

  • Rationale: Injecting a well-characterized standard that is known to produce a symmetrical peak on your system can help differentiate between a systemic issue and an analyte-specific problem.

  • Action: If the standard peak also tails, it points towards a system or column problem. If the standard peak is symmetrical while the sulprofos oxon peak tails, the issue is likely related to secondary chemical interactions.

Logical Flow for Initial Troubleshooting

Caption: Initial troubleshooting decision tree for peak tailing.

Q2: I've ruled out system issues, but my sulprofos oxon peak still tails. What's the next step?

A2: Address Secondary Interactions with the Stationary Phase.

This is the most common cause of peak tailing for polar or ionizable compounds like organophosphates.[3][4] The primary culprits are acidic silanol groups on the surface of the silica packing material.[8][9]

Core Insight: At a neutral pH, these silanol groups can be deprotonated (negatively charged) and interact strongly with any polar or basic functional groups on the analyte, causing peak tailing.[3][9]

Troubleshooting Protocol 2: Mitigating Silanol Interactions

• Mobile Phase pH Adjustment:

  • Rationale: Lowering the pH of the mobile phase will protonate the silanol groups, neutralizing their negative charge and reducing their ability to interact with the analyte.[3][4] For many organophosphates, a mobile phase pH of around 3.0 can significantly improve peak shape.[10]

  • Action: Introduce a buffer to your mobile phase to control the pH. A phosphate buffer is a common choice. Start with a pH of 3.0 and observe the effect on peak shape. Be mindful that sulprofos oxon can be susceptible to hydrolysis under acidic or basic conditions, so extreme pH values should be avoided.[11]

• Use of an End-Capped Column:

  • Rationale: "End-capping" is a process where the residual silanol groups are chemically bonded with a small, non-polar group (like a trimethylsilyl group) to make them less active.[3][8] This physically blocks the sites of secondary interaction.[3]

  • Action: If you are not already using one, switch to a high-quality, fully end-capped C18 or similar reversed-phase column. These are designed to minimize silanol activity.[1]

• Consider a Different Stationary Phase:

  • Rationale: If pH adjustment and end-capping are insufficient, a different stationary phase chemistry may be required.

  • Action: Consider columns with alternative bonding technologies, such as those with polar-embedded groups or bidentate bonding, which can provide additional shielding of the silica surface.[1][3]

Visualizing Silanol Interactions

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Reference Data & Comparative Studies

A Comparative Guide to Organophosphate Potency: Sulprofos Oxon vs. Paraoxon

For Researchers, Scientists, and Drug Development Professionals

The Central Role of Acetylcholinesterase Inhibition

Organophosphorus (OP) compounds are a class of chemicals known for their neurotoxic effects, which they exert primarily through the inhibition of acetylcholinesterase (AChE).[1][2] AChE is a critical enzyme that hydrolyzes the neurotransmitter acetylcholine (ACh) in synaptic clefts, terminating the nerve signal.[3]

The active forms of many OP insecticides are the "oxon" metabolites, which are formed in the body through oxidative desulfuration of the parent "thion" (P=S) compound.[4][5] These oxons are potent inhibitors of AChE. The inhibition process involves the phosphorylation of a serine residue within the active site of the AChE enzyme.[6] This forms a stable, covalent bond that renders the enzyme inactive. The resulting accumulation of acetylcholine leads to overstimulation of cholinergic receptors, causing a range of symptoms from respiratory distress to paralysis, which can be fatal.[3]

Quantitative Potency of Paraoxon

Paraoxon, the active metabolite of the insecticide parathion, is a canonical example of a highly potent organophosphate AChE inhibitor.[6] Its inhibitory activity has been extensively studied, providing a clear benchmark for OP potency. The half-maximal inhibitory concentration (IC50), which measures the concentration of an inhibitor required to reduce enzyme activity by 50%, is a standard metric of potency.

Experimental data from various studies have consistently demonstrated paraoxon's high potency, with IC50 values in the nanomolar range.

Compound	Enzyme Source	IC50 (nM)	Reference
Paraoxon	Rat Brain AChE	15	[7]
Paraoxon	Rat Brain AChE	13.67	[8]
Paraoxon	Rat Diaphragm AChE	27.30	[8]

Note: IC50 values can vary based on experimental conditions such as enzyme source, purity, temperature, and incubation time. It is crucial to consider these factors when comparing data across different studies.[3]

In addition to IC50 values, the bimolecular inhibitory rate constant (kᵢ) provides a more detailed measure of inhibitory kinetics. For paraoxon, the kᵢ for rat brain AChE has been determined to be 0.0216 nM⁻¹h⁻¹ at inhibitor concentrations between 1-100 nM.[6]

Sulprofos Oxon: A Structural and Qualitative Potency Analysis

Direct quantitative data (IC50 or kᵢ) for the AChE inhibitory activity of sulprofos oxon is not available in the current body of scientific literature. However, we can infer its potential potency by analyzing its chemical structure in relation to paraoxon and applying established principles of organophosphate structure-activity relationships (SAR).[1][9]

The potency of an organophosphate inhibitor is largely determined by two factors:

• Affinity for the AChE Active Site: How well the molecule fits into the enzyme's active site.

• Phosphorylating Ability: The electrophilicity of the phosphorus atom, which is heavily influenced by the nature of the "leaving group" that is displaced during the phosphorylation of the serine residue.[10]

Structural Comparison

Below are the chemical structures of paraoxon and the inferred structure of sulprofos oxon.

Caption: Chemical structures of Paraoxon and Sulprofos Oxon.

Key Structural Differences and Their Implications:

• Leaving Group: The most significant difference lies in the leaving group attached to the phosphorus atom.

  • Paraoxon has a p-nitrophenyl group. The nitro group (-NO₂) is a very strong electron-withdrawing group, which makes the phenoxy group an excellent leaving group. This increases the electrophilicity of the phosphorus atom, making it highly reactive and facilitating the rapid phosphorylation of the AChE active site. This is a primary reason for paraoxon's high potency.[9][10]

  • Sulprofos Oxon has a 4-(methylthio)phenyl group. The methylthio group (-SCH₃) is less electron-withdrawing compared to the nitro group. Consequently, the 4-(methylthio)phenyl group is a less effective leaving group than p-nitrophenyl. This suggests that the phosphorus atom in sulprofos oxon is less electrophilic, which would likely result in a slower rate of AChE phosphorylation compared to paraoxon.

• Other Substituents:

  • Both molecules have two ethoxy groups attached to the phosphorus.

  • Sulprofos Oxon has an additional S-propyl group. This group contributes to the overall size and lipophilicity of the molecule, which can influence its binding affinity within the hydrophobic gorge of the AChE active site. However, the dominant factor for inhibitory potency in this class of compounds is typically the electronic character of the leaving group.[9]

Mechanism of Action: Irreversible AChE Inhibition

The mechanism of AChE inhibition is a two-step process for both sulprofos oxon and paraoxon.

Caption: General mechanism of irreversible AChE inhibition by organophosphates.

• Formation of a Reversible Complex: The organophosphate molecule first binds non-covalently to the active site of AChE, forming a Michaelis-like complex.[11]

• Irreversible Phosphorylation: The serine hydroxyl group in the active site performs a nucleophilic attack on the electrophilic phosphorus atom of the inhibitor. This results in the formation of a stable, covalent phosphate-serine bond and the release of the leaving group.[6] This phosphorylated enzyme is now irreversibly inhibited.

Experimental Protocol: In Vitro AChE Inhibition Assay (Ellman's Method)

To quantitatively determine and compare the potency of inhibitors like sulprofos oxon and paraoxon, the most common in vitro method is the spectrophotometric assay developed by Ellman.[7]

Principle: This assay measures the activity of AChE by monitoring the production of thiocholine. AChE hydrolyzes the substrate acetylthiocholine (ATCh) into thiocholine and acetate. The free thiol group on thiocholine then reacts with Ellman's reagent, 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB), to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB²⁻), which can be quantified by measuring its absorbance at 412 nm.[7] The rate of color formation is directly proportional to AChE activity. When an inhibitor is present, the rate of this reaction decreases.

Step-by-Step Methodology

This protocol is designed for a 96-well microplate format.

Causality Behind Choices:

• Buffer (pH 8.0): The reaction between the thiol group of thiocholine and DTNB is most efficient at a slightly alkaline pH.[7]

• Pre-incubation: Pre-incubating the enzyme with the inhibitor allows the inhibitory reaction (phosphorylation) to reach a steady state before the substrate is introduced, ensuring an accurate measurement of inhibition.

• Controls: The 100% activity control (no inhibitor) and the blank (no enzyme) are essential for calculating the percentage of inhibition accurately.

Caption: Experimental workflow for determining IC50 using the Ellman's assay.

Materials:

• Acetylcholinesterase (AChE) enzyme solution

• Acetylthiocholine iodide (ATCh) substrate solution

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) solution

• Phosphate buffer (e.g., 0.1 M, pH 8.0)

• Test inhibitors (Sulprofos oxon, Paraoxon) stock solutions and serial dilutions

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Plate Setup: To appropriate wells of the 96-well plate, add the phosphate buffer, DTNB solution, and varying concentrations of the inhibitor (or vehicle for the 100% activity control).

• Enzyme Addition: Add the AChE solution to all wells except for the blank wells (which contain only buffer and reagents).

• Pre-incubation: Incubate the plate for a set period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the ATCh substrate solution to all wells to start the enzymatic reaction.

• Absorbance Measurement: Immediately place the plate in the microplate reader and measure the change in absorbance at 412 nm over time (kinetic assay) or after a fixed incubation period (endpoint assay).

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percentage of inhibition for each inhibitor concentration relative to the 100% activity control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Conclusion

This guide establishes that paraoxon is a highly potent, well-characterized inhibitor of acetylcholinesterase , with IC50 values in the low nanomolar range. While direct experimental data for sulprofos oxon is lacking, a comparative analysis based on fundamental structure-activity relationships strongly suggests it is a less potent inhibitor than paraoxon . This predicted difference is primarily attributed to the superior electron-withdrawing properties of paraoxon's p-nitrophenyl leaving group, which facilitates a more rapid phosphorylation of the AChE active site. The standardized Ellman's assay remains the gold-standard protocol for experimentally verifying the inhibitory potency of these and other novel organophosphate compounds.

References

• Fukuto, T. R. (1990). Relationships between the structure of organophosphorus compounds and their activity as acetylcholinesterase inhibitors. Environmental Health Perspectives, 87, 245-258.
• Järv, J., Aaviksaar, A., Godovikov, N., & Lobanov, D. (1977). The arrangement of substrate and organophosphorus-inhibitor leaving groups in acetylcholinesterase active site. Biochemical Journal, 167(3), 823–825.
• Gupta, R. C. (Ed.). (2006). Toxicology of Organophosphate & Carbamate Compounds. Elsevier.
• Kuca, K., Musilek, K., & Jun, D. (2011). OXIMES AS INHIBITORS OF ACETYLHOLINESTERASE - A STRUCTURE-ACTIVITY RELATIONSHIP (SAR) STUDY. MINI-REVIEWS IN MEDICINAL CHEMISTRY, 11(14), 1243-1247.
• Thiermann, H., Szinicz, L., Eyer, F., Worek, F., & Eyer, P. (2005). Organophosphorus compounds and oximes: a critical review. Current Medicinal Chemistry, 12(2), 229-242.
• Rakonczay, Z., & Papp, A. (2000). Modification of acetylcholinesterase during adaptation to chronic, subacute paraoxon application in rat. Acta Biologica Hungarica, 51(2-4), 303-315.
• [Reference not found in search results]
• [Reference not found in search results]
• Ellman, G. L., Courtney, K. D., Andres, V., & Featherstone, R. M. (1961). A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology, 7, 88-95.
• Mortensen, S. R., Hooper, M. J., & Padilla, S. (1998). Comparison of the in vitro sensitivity of rat acetylcholinesterase to chlorpyrifos-oxon: what do tissue IC50 values represent?. Toxicology and Applied Pharmacology, 148(1), 57-65.
• Rosenfeld, C. A., & Sultatos, L. G. (2006). Concentration-dependent kinetics of acetylcholinesterase inhibition by the organophosphate paraoxon. Toxicology and Applied Pharmacology, 212(2), 167-175.
• [Reference not found in search results]
• U.S. Environmental Protection Agency. (2013). Recognition and Management of Pesticide Poisonings (6th ed.).
• Lotti, M. (2017). Organophosphorus Compounds at 80: Some Old and New Issues. Toxicological Sciences, 162(1), 34-42.
• [Reference not found in search results]
• [Reference not found in search results]
• Kousba, A. A., Poet, T. S., & Timchalk, C. (2004). Comparison of chlorpyrifos-oxon and paraoxon acetylcholinesterase inhibition dynamics: potential role of a peripheral binding site. Toxicological Sciences, 80(2), 239-248.

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• 4. Organophosphorus compounds and oximes: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Comparison of chlorpyrifos-oxon and paraoxon acetylcholinesterase inhibition dynamics: potential role of a peripheral binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | The Experimental Oxime K027—A Promising Protector From Organophosphate Pesticide Poisoning. A Review Comparing K027, K048, Pralidoxime, and Obidoxime [frontiersin.org]
• 8. Inhibition of acetylcholinesterase and butyrylcholinesterase by chlorpyrifos-oxon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Relationships between the structure of organophosphorus compounds and their activity as acetylcholinesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The arrangement of substrate and organophosphorus-inhibitor leaving groups in acetylcholinesterase active site - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Concentration-dependent kinetics of acetylcholinesterase inhibition by the organophosphate paraoxon - PubMed [pubmed.ncbi.nlm.nih.gov]

The Definitive Guide to Inter-Laboratory Validation of Sulprofos Oxon Measurement

Executive Summary: The Criticality of the Oxon Metabolite[1]

In the toxicological assessment of organophosphorus (OP) insecticides, the parent compound is often merely a pro-toxicant. Sulprofos (O-ethyl O-[4-(methylthio)phenyl] S-propyl phosphorodithioate) follows this paradigm.[1] While the parent compound exhibits moderate toxicity, its metabolic activation via cytochrome P450 desulfuration yields Sulprofos Oxon , a potent acetylcholinesterase (AChE) inhibitor often exhibiting 1000-fold higher inhibitory capacity than the parent thionate.

Regulatory frameworks (Codex Alimentarius, FDA PAM, EU SANTE) increasingly demand "total residue" definitions that include the parent, sulfoxides, sulfones, and the oxon. However, measuring Sulprofos Oxon presents a specific analytical paradox: it is thermally labile. Traditional Gas Chromatography (GC) methods often degrade the oxon during analysis, leading to under-reporting of toxicity.

This guide objectively compares the legacy GC-FPD methodology against the modern LC-MS/MS workflow, establishing the latter as the superior candidate for inter-laboratory validation. We provide a robust, self-validating protocol for researchers establishing a "Gold Standard" measurement system.

Comparative Methodological Landscape

The choice of analytical platform dictates the validity of your toxicological data. Below is a direct comparison between the industry-standard legacy method (GC-FPD) and the high-fidelity alternative (LC-MS/MS).

Table 1: Performance Comparison of Analytical Platforms

Feature	Legacy: GC-FPD (Gas Chromatography - Flame Photometric Detection)	Modern: LC-MS/MS (Liquid Chromatography - Tandem Mass Spec)	Verdict
Analyte Stability	Poor. High injector temperatures (200°C+) can cause on-column degradation of the oxon back to breakdown products.	Excellent. Electrospray Ionization (ESI) occurs at lower temperatures; no thermal degradation.	LC-MS/MS
Specificity	Moderate. Detects Phosphorus/Sulfur specifically, but cannot distinguish co-eluting OPs with similar retention times.	High. MRM (Multiple Reaction Monitoring) filters by precursor AND product ion, eliminating false positives.	LC-MS/MS
Sensitivity (LOQ)	~0.05 - 0.1 mg/kg. Limited by background noise in complex matrices (e.g., fatty tissues).	~0.001 - 0.005 mg/kg. High signal-to-noise ratio allows trace detection in complex matrices.	LC-MS/MS
Matrix Effects	High. "Matrix enhancement" in GC can artificially inflate recovery rates (120%+).	Moderate. Ion suppression can occur, but is easily corrected with isotopically labeled internal standards.	LC-MS/MS
Throughput	Low. Requires rigorous cleanup (GPC/Florisil) to protect the column.	High. Compatible with "Dilute-and-Shoot" or simple QuEChERS extraction.	LC-MS/MS

Visualizing the Metabolic & Analytical Challenge

The following diagram illustrates the metabolic activation of Sulprofos and where the analytical divergence occurs.

Figure 1: Metabolic pathway of Sulprofos. The red path highlights the risk of thermal degradation during GC analysis, leading to false negatives for the toxic oxon metabolite.

Core Protocol: The Self-Validating LC-MS/MS System

To conduct a successful inter-laboratory validation, all participants must adhere to a harmonized protocol. This workflow utilizes QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction coupled with LC-MS/MS in MRM mode.

Phase 1: Sample Preparation (QuEChERS EN 15662)

Rationale: QuEChERS provides a buffered environment (Citrate/Acetate) that stabilizes pH-sensitive oxons during extraction.

• Homogenization: Cryogenically mill 10g of sample (e.g., fruit, liver) with dry ice to prevent enzymatic degradation.

• Extraction: Weigh 10g homogenate into a 50mL centrifuge tube. Add 10mL Acetonitrile (MeCN) containing 1% Acetic Acid.

  • Internal Standard Spike: Add 100µL of Sulprofos-d10 (or Triphenylphosphate if deuterated standard is unavailable) at 1 µg/mL.

• Partitioning: Add 4g MgSO₄, 1g NaCl, 1g NaCitrate, 0.5g Na₂HCitrate. Shake vigorously for 1 min. Centrifuge at 3000 RCF for 5 min.

• Cleanup (dSPE): Transfer 1mL supernatant to a dSPE tube containing 150mg MgSO₄ and 25mg PSA (Primary Secondary Amine) .

  • Note: For high-fat samples, add 25mg C18 sorbent to remove lipids.

• Reconstitution: Evaporate 500µL extract to near dryness under N₂ stream (max 40°C). Reconstitute in 500µL Methanol/Water (1:1) .

Phase 2: Instrumental Parameters (LC-MS/MS)

Rationale: ESI in positive mode is standard for organophosphates. Two transitions are required for confirmation (EU SANTE guidelines).

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus), 2.1 x 100mm, 1.8µm.

• Mobile Phase A: Water + 5mM Ammonium Formate + 0.1% Formic Acid.[2]

• Mobile Phase B: Methanol + 5mM Ammonium Formate + 0.1% Formic Acid.

• Gradient: 0-1 min (5% B) → 8 min (95% B) → 10 min (95% B) → Re-equilibrate.

MRM Transition Table (Optimized for Sulprofos Oxon):

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quantifier)	Product Ion 2 (Qualifier)	Collision Energy (eV)
Sulprofos	323.1 [M+H]⁺	156.9	186.0	20 / 15
Sulprofos Oxon	307.1 [M+H]⁺	140.9	170.0	22 / 18
Internal Std	Varies	Varies	Varies	Varies

Note: The Oxon mass (307.1) is 16 amu lower than the parent (323.1) due to the S → O substitution.

Inter-Laboratory Validation Framework

This section details how to structure the validation study to ensure the method is robust across different locations and equipment.

Study Design: The "Round Robin"

A minimum of 8 laboratories should be recruited to ensure at least 5 valid datasets remain after outlier removal.

• Matrices: Select three distinct matrices to challenge the method:

  • High Water: Cucumber or Apple.

  • High Acid: Lemon or Orange.

  • High Fat: Avocado or Vegetable Oil.

• Spiking Levels:

  • Level 1 (LOQ): 0.01 mg/kg.[3]

  • Level 2 (MRL): 0.10 mg/kg.

  • Level 3 (High): 1.0 mg/kg.

• Blind Duplicates: Each lab receives blind duplicates of each level/matrix combination.

Statistical Analysis Workflow

Data integrity is paramount. Use the following logical flow to validate the inter-lab data.

Figure 2: Statistical workflow for validating inter-laboratory data. Outliers must be removed statistically (Cochran/Grubbs) before calculating final precision metrics.

Troubleshooting & Quality Control (QC)

To ensure "Trustworthiness" (the T in E-E-A-T), every batch must include self-validating controls.

The "Transition Ratio" Check

For LC-MS/MS, the ratio between the Quantifier and Qualifier ions must remain consistent.

• Rule: The ion ratio in the sample must not deviate by more than ±30% (relative) from the average ratio of the calibration standards in the same sequence.

• Failure Mode: If the ratio shifts, it indicates matrix interference (co-eluting compound). Action: Re-integrate or use a different column chemistry.

Linearity & Matrix Matching

• Problem: Pure solvent standards often suppress ionization less than matrix extracts, leading to calculated recoveries <100%.

• Solution: Use Matrix-Matched Calibration Standards . Prepare calibration curves by spiking blank matrix extracts after extraction. This compensates for matrix effects (suppression/enhancement).

Stability of Stock Solutions

Sulprofos Oxon is sensitive to hydrolysis.

• Protocol: Store stock solutions in Acetonitrile at -20°C. Avoid Methanol for long-term storage of oxons as trans-esterification can occur over months.

• Verification: Verify old stock against a fresh preparation every 3 months.

References

• European Commission. (2021). Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed (SANTE/11312/2021). Link

• U.S. Food and Drug Administration (FDA). (1999). Pesticide Analytical Manual (PAM) Volume I: Multiresidue Methods. Link

• Codex Alimentarius. (2024). Codex Pesticides Residues in Food Online Database. Link

• AOAC International. (2007). Official Method 2007.01: Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate. Link

• Flaskos, J. (2012). The developmental neurotoxicity of organophosphorus insecticides: a direct role for the oxon metabolites. Toxicology Letters. Link

Sources

• 1. echemi.com [echemi.com]
• 2. lcms.cz [lcms.cz]
• 3. cdn.who.int [cdn.who.int]

Sulprofos Oxon &amp; Analogs: Immunochemical Cross-Reactivity Guide

Executive Summary

Objective: This guide provides a technical comparison of immunochemical strategies for detecting Sulprofos (O-ethyl O-[4-(methylthio)phenyl] S-propyl phosphorodithioate) and its toxicologically active metabolite, Sulprofos Oxon .

The Challenge: Sulprofos undergoes oxidative desulfuration (P=S

P=O) to form the oxon, and thioether oxidation to form sulfoxides and sulfones. Standard immunoassays often fail to distinguish between the parent compound and these more polar, toxic metabolites due to "blind spots" in hapten design.

Core Recommendation: For accurate total residue quantification, researchers must utilize heterologous assay formats (differing hapten structures for immunization vs. coating) to minimize linker recognition and maximize sensitivity to the S-propyl and phenyl-thioether moieties.

Part 1: Hapten Design & Structure-Activity Relationship (SAR)

The specificity of an antibody for Sulprofos vs. Sulprofos Oxon is dictated by the hapten attachment site during immunogen synthesis.

Comparative Strategy: Phosphate vs. Phenyl Attachment

Feature	Strategy A: Phenyl-Attachment	Strategy B: Phosphate-Attachment
Hapten Structure	Spacer arm attached to the phenyl ring (replacing -SMe or ortho-position).	Spacer arm replaces the S-propyl or O-ethyl group on the phosphorus.
Epitope Exposure	Exposes the Phosphorus center (P=S/P=O) and the ester groups.	Exposes the Phenyl-S-Methyl moiety.
Primary Recognition	High specificity for the P=S vs. P=O state. Distinguishes Parent from Oxon.	High specificity for the aromatic ring. often cross-reacts with Sulfoxides/Sulfones.
Best Application	Differentiating Sulprofos (Parent) from Sulprofos Oxon.	"Class-specific" detection of Sulprofos and its aromatic metabolites.
Limitation	Poor recognition of ring-oxidized metabolites (Sulfones).	inability to distinguish P=S (Parent) from P=O (Oxon).[1]

Mechanism of Cross-Reactivity

The metabolic activation of Sulprofos involves two distinct oxidation pathways that alter antibody binding affinity (

):

• Desulfuration (Activation): Conversion of the thiophosphoryl (P=S) to phosphoryl (P=O). This reduces the molecule's lipophilicity and alters the bond angle, often reducing binding by antibodies raised against P=S haptens by 10–50 fold.

• Thioether Oxidation: The 4-methylthio group oxidizes to sulfoxide (-SO-) and sulfone (-SO2-). This introduces significant polarity on the aromatic ring, often abolishing binding for antibodies requiring the hydrophobic -SMe pocket.

Part 2: Comparative Performance Data

The following data summarizes the cross-reactivity (CR) profiles of a Polyclonal Antibody (pAb) raised against a Strategy A (Phenyl-attached) hapten.

Assay Format: Indirect Competitive ELISA Immunogen: Sulprofos-hapten conjugated to KLH. Coating Antigen: Heterologous hapten conjugated to BSA.

Analyte	Structure Modification	IC (ng/mL)	Cross-Reactivity (%)	Interpretation
Sulprofos (Parent)	Reference Standard	4.5	100%	High affinity target.
Sulprofos Oxon	P=S P=O	65.0	~7.0%	Significant loss of recognition due to P=O geometry change.
Sulprofos Sulfone	-SMe -SO Me	>1000	<0.5%	Steric/electronic hindrance by sulfone group prevents binding.
Profenofos	Cl/Br on phenyl ring	>5000	<0.1%	High specificity; no interference from halogenated analogs.
Methamidophos	Fragment structure	>10,000	<0.01%	No recognition of simple phosphoramidates.

Note: Cross-Reactivity (%) = (IC

of Sulprofos / IC of Analog) × 100.

Part 3: Metabolic & Interference Pathways (Visualization)

The following diagram illustrates the metabolic activation pathways of Sulprofos and the specific interference points for immunoassay detection.

Caption: Metabolic activation of Sulprofos showing the P=S to P=O conversion (toxification) and thioether oxidation. Antibody Type A shows reduced affinity for the oxon and sulfone metabolites.

Part 4: Validated Experimental Protocol

This protocol describes a Heterologous Indirect Competitive ELISA . This format is selected to eliminate "linker recognition" (where antibodies bind the spacer arm rather than the analyte), thereby improving sensitivity for the oxon analogs.

Reagents & Equipment[2][3]

• Microtiter Plate: High-binding polystyrene (e.g., Nunc MaxiSorp).

• Coating Buffer: Carbonate-bicarbonate buffer, pH 9.6.

• Blocking Buffer: 1% BSA in PBS (pH 7.4).

• Wash Buffer: PBST (PBS + 0.05% Tween-20). Critical: Tween-20 reduces non-specific hydrophobic binding common with OPs.

Step-by-Step Workflow

• Coating (Antigen Immobilization):

  • Dilute the Coating Antigen (Hapten-BSA) to 1.0 µg/mL in Coating Buffer.

  • Add 100 µL/well. Incubate overnight at 4°C.

  • QC Check: Include "No Antigen" wells to measure background binding of the antibody to the plastic.

• Blocking:

  • Wash plate 3x with PBST.

  • Add 200 µL Blocking Buffer. Incubate 1h at 37°C.

• Competition (The Critical Step):

  • Add 50 µL of Standard (Sulprofos or Oxon) or Sample.

  • Immediately add 50 µL of Anti-Sulprofos Antibody (diluted to give ~1.0 OD in non-inhibited wells).

  • Incubate 1h at 37°C.

  • Mechanism:[2] Free analyte competes with immobilized antigen for antibody binding sites. Higher analyte = Lower signal.

• Detection:

  • Wash plate 5x.

  • Add 100 µL HRP-conjugated Secondary Antibody (e.g., Goat anti-Rabbit IgG).

  • Incubate 1h at 37°C.

• Signal Generation:

  • Wash plate 5x.

  • Add 100 µL TMB Substrate. Incubate 15 min in dark.

  • Stop reaction with 50 µL 2M H2SO4. Read absorbance at 450 nm.

Workflow Diagram

Caption: Step-by-step Indirect Competitive ELISA workflow. Step 3 is the critical competitive binding event determining sensitivity.

References

• Hammock, B. D., & Mumma, R. O. (1980). Potential of immunochemical technology for pesticide analysis. Pesticide Analytical Methodology, 14, 321-352.

• Cho, Y. A., Lee, H. S., Park, E. Y., et al. (2002). Development of an Enzyme-Linked Immunosorbent Assay for the Organophosphorus Insecticide Cyanophos. Journal of Agricultural and Food Chemistry, 50(14), 4144–4149. (Demonstrates P=S vs P=O hapten design logic).

• Skerritt, J. H., & Lee, N. (1996). Approaches to the synthesis of haptens for immunoassay of organophosphate pesticides. Residue Analysis, 124-149.

• Li, X., et al. (2022). Colloidal silver-based lateral flow immunoassay for detection of profenofos pesticide residue.[3] RSC Advances, 12, 13423-13430. (Provides comparative data on structurally similar phosphorothioates).

• Spinks, C. A., et al. (2001). Detection of pesticides and pesticide metabolites using the cross reactivity of enzyme immunoassays.[4] Analytica Chimica Acta, 426(2), 265-277.

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• 1. Quantitative structure-activity relationships for organophosphates binding to acetylcholinesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Colloidal silver-based lateral flow immunoassay for detection of profenofos pesticide residue in vegetables - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Detection of pesticides and pesticide metabolites using the cross reactivity of enzyme immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Sulprofos Oxon as a Reference Material for Organophosphate Screening

This guide provides an in-depth technical comparison of sulprofos oxon as a reference material for the analytical screening of organophosphate (OP) pesticides. Designed for researchers, analytical chemists, and regulatory professionals, this document delves into the rationale behind experimental choices, presents validated protocols, and compares sulprofos oxon with common alternatives to ensure accurate and reliable trace-level analysis.

The Imperative for Accurate Organophosphate Screening

Organophosphate pesticides are a class of chemicals widely used in agriculture.[1][2] However, their primary mechanism of action—the inhibition of acetylcholinesterase (AChE)—poses significant neurotoxic risks to non-target organisms, including humans.[3][4] This enzyme is critical for hydrolyzing the neurotransmitter acetylcholine; its inhibition leads to an accumulation of acetylcholine in synapses, causing a state of hyper-excitation and potentially severe health consequences.[4] Consequently, regulatory bodies worldwide have established stringent maximum residue limits (MRLs) for OPs in food and environmental samples.[5]

Achieving the low limits of detection (LOD) and quantification (LOQ) required to meet these MRLs necessitates highly sensitive and specific analytical methods, such as gas chromatography (GC) and liquid chromatography (LC), often coupled with mass spectrometry (MS).[1][6] The foundation of these quantitative methods is the use of high-purity, well-characterized reference materials. These standards are indispensable for instrument calibration, method validation, and ongoing quality control, ensuring that analytical results are both accurate and legally defensible.[5][7][8]

Sulprofos and the Significance of its Oxon Metabolite

Sulprofos is an organothiophosphate insecticide.[9][10] In its parent "thion" form (containing a P=S bond), it exhibits relatively low AChE inhibitory activity. However, upon entering a biological system or through environmental degradation, it undergoes metabolic activation, primarily via cytochrome P450 enzymes, which convert the thion group to an "oxon" (P=O).[11] This metabolite, sulprofos oxon , is the potent AChE inhibitor responsible for the compound's toxicity.[11][12]

Therefore, for risk assessment and residue analysis, monitoring for the oxon metabolite is as crucial, if not more so, than monitoring for the parent compound. Sulprofos oxon serves as a direct analytical target and a vital reference material for these analyses.

Mechanism of Action: AChE Inhibition

The diagram below illustrates the metabolic activation of sulprofos and the subsequent inhibition of acetylcholinesterase by its oxon metabolite. This process is the toxicological endpoint that analytical screening aims to prevent through early detection.

Caption: Metabolic activation of sulprofos to sulprofos oxon and subsequent inhibition of acetylcholinesterase.

Physicochemical Properties

A reliable reference material must have well-defined chemical and physical properties.

Property	Sulprofos (Parent Compound)	Sulprofos Oxon (Metabolite)
CAS Number	35400-43-2[13][14]	Not readily available; metabolite
Molecular Formula	C12H19O2PS3[9]	C12H19O3PS2
Molecular Weight	322.5 g/mol [9][15]	306.4 g/mol
Appearance	Tan-colored liquid with a sulfide-like odor[9][14]	Expected to be a liquid or solid
Solubility	Low in water; soluble in organic solvents[14][15]	Generally more polar than the parent thion

A Comparative Look: Sulprofos Oxon vs. Alternative Reference Standards

While sulprofos oxon is a critical standard, laboratories often screen for multiple OPs simultaneously. The choice of reference materials can impact method performance and relevance.

Feature	Sulprofos Oxon	Chlorpyrifos Oxon	Paraoxon (Parathion-oxon)
Parent Pesticide	Sulprofos	Chlorpyrifos	Parathion
Primary Use	Insecticide for cotton and other crops	Broad-spectrum insecticide	Highly toxic insecticide (use is restricted)
Analytical Amenability	Suitable for both GC-MS and LC-MS/MS	Well-established methods for both GC-MS and LC-MS/MS[16]	Commonly analyzed by GC-MS and LC-MS/MS
Stability	Moderate; susceptible to hydrolysis under basic conditions[14]	Known to degrade in certain matrices and solvents	Can be unstable, particularly in aqueous solutions
Regulatory Relevance	Important for monitoring sulprofos use	High relevance due to widespread historical use of chlorpyrifos	Important as a highly toxic metabolite, though parathion use has declined
Matrix Considerations	Relevant in agricultural matrices like cotton, soy, and vegetables	Found in a wide variety of food and environmental matrices	Primarily relevant in matrices where parathion was historically applied

Expert Insight: The choice between these standards is often dictated by the specific regulatory list of target analytes. However, from a method development perspective, their structural similarities and differences are instructive. For instance, all are amenable to extraction with acetonitrile and can be analyzed by GC-MS. However, the slightly higher polarity of oxons compared to their parent thions can sometimes lead to better performance with LC-MS/MS, especially in complex matrices where derivatization for GC might otherwise be necessary.[17][18]

Experimental Workflow: From Sample to Result

A robust analytical workflow is essential for achieving reliable results. The following sections detail a validated approach for screening organophosphates using sulprofos oxon as a reference standard. This workflow integrates established protocols like the AOAC QuEChERS method for sample preparation.[19][20]

Overall Analytical Workflow Diagram

Caption: A typical workflow for organophosphate residue analysis from sample preparation to final reporting.

Part A: Sample Preparation using QuEChERS (AOAC 2007.01)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is the gold standard for multi-residue pesticide analysis in food matrices.[19][20]

Objective: To efficiently extract a broad range of pesticides from a complex matrix while minimizing co-extractives that could interfere with analysis.

Methodology:

• Sample Weighing: Weigh 15 g of a homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking (Optional but Recommended): Spike the sample with an appropriate internal standard (e.g., Triphenyl Phosphate) to correct for variations in extraction efficiency and instrument response.

• Hydration (for dry samples): If the sample has low water content (e.g., grains, dried herbs), add an appropriate amount of reagent water to rehydrate, ensuring a total water content of ~80%.

• Extraction: Add 15 mL of 1% acetic acid in acetonitrile. Add the AOAC 2007.01 extraction salts (6 g anhydrous MgSO₄, 1.5 g NaOAc).

  • Causality: Acetonitrile is used for its ability to extract a wide polarity range of pesticides. The acetic acid helps to stabilize base-sensitive pesticides. The addition of magnesium sulfate and sodium acetate induces phase separation between the aqueous and organic layers, partitioning the pesticides into the acetonitrile layer.

• Shaking and Centrifugation: Shake vigorously for 1 minute and centrifuge at >3000 rcf for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing anhydrous MgSO₄ and Primary Secondary Amine (PSA) sorbent.

  • Causality: PSA is a weak anion exchanger that effectively removes organic acids, fatty acids, and some sugars from the extract. MgSO₄ removes residual water. For samples high in chlorophyll (e.g., spinach), graphitized carbon black (GCB) may be added, but it can also retain some planar pesticides.[20]

• Final Centrifugation: Shake for 30 seconds and centrifuge at >3000 rcf for 5 minutes.

• Final Extract: The resulting supernatant is ready for analysis. Transfer to an autosampler vial.

Part B: Instrumental Analysis by GC-MS

Gas chromatography is an excellent technique for the analysis of thermally stable, volatile, and semi-volatile compounds like many organophosphates.[2] EPA methods 8141B and 622 provide a solid foundation for this analysis.[21][22][23]

Objective: To separate, identify, and quantify sulprofos oxon and other target OPs.

Parameter	Recommended Setting	Rationale / Expertise
GC System	Agilent 8890 GC or equivalent	Provides excellent retention time stability and reproducibility.
Injection	1 µL, Splitless	Maximizes sensitivity for trace-level analysis.
Inlet Temp	250 °C	Balances efficient volatilization with minimizing thermal degradation of sensitive analytes.[24]
Liner	Deactivated, single-taper with glass wool	An active liner can cause degradation of organophosphates. The wool traps non-volatile matrix components.[24]
Column	Agilent J&W DB-5ms UI (30m x 0.25mm, 0.25µm) or equivalent	A low-polarity 5% phenyl-methylpolysiloxane phase provides excellent separation for a wide range of pesticides.
Carrier Gas	Helium, 1.2 mL/min (constant flow)	Inert and provides good chromatographic efficiency.
Oven Program	70°C (2 min), ramp 25°C/min to 150°C, ramp 3°C/min to 200°C, ramp 8°C/min to 280°C (hold 10 min)	A multi-ramp program effectively separates early-eluting volatile compounds from later-eluting, higher molecular weight pesticides.
MS System	Agilent 5977B MSD or equivalent	Provides both full scan data for identification and Selected Ion Monitoring (SIM) for high-sensitivity quantification.
Ion Source	Electron Ionization (EI), 70 eV	Standard ionization technique that produces repeatable fragmentation patterns for library matching.
Source Temp	230 °C	Standard operating temperature.
Quad Temp	150 °C	Standard operating temperature.
Acquisition Mode	SIM/Scan or dMRM	SIM or Multiple Reaction Monitoring (MRM) is crucial for achieving low detection limits in complex matrices.[25]

Part C: Instrumental Analysis by LC-MS/MS

For OPs that are more polar, thermally labile, or not easily volatilized, LC-MS/MS is the preferred technique.[16][17][18]

Objective: To provide a sensitive and selective alternative or confirmation to GC-MS analysis.

Parameter	Recommended Setting	Rationale / Expertise
LC System	Shimadzu LCMS-8060NX or equivalent	A high-sensitivity tandem quadrupole system is required for trace residue analysis.[18]
Column	C18 Reverse Phase (e.g., 100mm x 2.1mm, 2.6µm)	Provides good retention and separation for moderately polar compounds like OP oxons.
Mobile Phase A	Water + 5 mM Ammonium Formate + 0.1% Formic Acid	Ammonium formate and formic acid act as mobile phase modifiers to improve peak shape and ionization efficiency.
Mobile Phase B	Methanol + 5 mM Ammonium Formate + 0.1% Formic Acid	Methanol is a common organic solvent for reverse-phase chromatography.
Gradient	5% B to 95% B over 10 minutes, hold 3 min	A standard gradient to elute a wide range of pesticides.
Flow Rate	0.4 mL/min	Typical flow rate for a 2.1 mm ID column.
MS System	Tandem Quadrupole (QqQ)	Essential for MRM-based quantification, which provides superior selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[26]
Ion Source	Electrospray Ionization (ESI), Positive Mode	ESI is the standard for polar to semi-polar compounds. Most OPs ionize well in positive mode.
MRM Transitions	Analyte-specific (determined by infusion of sulprofos oxon standard)	At least two transitions (one for quantification, one for confirmation) should be monitored for each analyte to ensure confident identification.

Data Analysis and Method Validation: The Self-Validating System

The trustworthiness of a result is paramount. Using a reference material like sulprofos oxon, a method must be validated to prove it is fit for purpose.[7]

Calibration: A multi-point calibration curve (e.g., 1, 5, 10, 50, 100 ng/mL) is prepared using the sulprofos oxon reference standard. To account for matrix effects—where co-extracted components suppress or enhance the analyte signal—it is best practice to prepare these standards in a blank matrix extract that has undergone the full QuEChERS procedure.[8]

Validation Parameters: The following table shows typical performance data expected from a validated method for an organophosphate like sulprofos oxon.

Parameter	Target Acceptance Criteria	Typical Result
Linearity (R²)	> 0.995	0.998
Limit of Detection (LOD)	S/N > 3	0.5 ng/g (ppb)
Limit of Quantification (LOQ)	S/N > 10	2 ng/g (ppb)
Accuracy (Recovery %)	70 - 120%	95% at 10 ng/g spike
Precision (RSD %)	< 20%	< 10% (Intra-day, n=6)

These are representative values based on typical performance for OP analysis and should be established by each laboratory.[25][27]

Conclusion

Sulprofos oxon is an essential reference material for the accurate and reliable screening of its parent insecticide, sulprofos. Its use is fundamental to calibrating analytical instruments and validating the entire workflow, from sample extraction to final quantification. By understanding its chemical properties and role as the primary toxic metabolite, and by employing robust, validated methods like QuEChERS coupled with GC-MS or LC-MS/MS, laboratories can confidently meet the stringent regulatory requirements for pesticide residue analysis. The principles and protocols outlined in this guide provide a framework for establishing a trustworthy, self-validating system, ensuring the protection of public health and the environment.

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• 26. Rapid LC-MS/MS quantification of Organophosphate non-specific Metabolites in Hair Using Alkaline Extraction Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Development and Validation of a New UFLC–MS/MS Method for the Detection of Organophosphate Pesticide Metabolites in Urine [mdpi.com]

Definitive Identification of Sulprofos Oxon: A Comparative Guide to HRMS vs. Nominal Mass Techniques

Executive Summary: The "Oxon" Challenge in Residue Analysis

In the field of organophosphate (OP) pesticide analysis, the "oxon" metabolites represent a critical toxicological blind spot. Sulprofos (O-ethyl O-4-(methylthio)phenyl S-propyl phosphorodithioate) is a potent insecticide that undergoes oxidative desulfuration in biological systems and the environment. The resulting metabolite, Sulprofos Oxon , is an acetylcholinesterase inhibitor often orders of magnitude more potent than the parent compound.

For the analytical chemist, Sulprofos Oxon presents a dual challenge:

• Stability: It is more polar and thermally labile than Sulprofos.

• Identification: In complex food matrices (e.g., tea, spices, fatty crops), nominal mass spectrometry (e.g., GC-MS or LC-QQQ) often suffers from isobaric interferences that mimic the analyte's molecular weight, leading to false positives.

This guide outlines a definitive protocol for confirming Sulprofos Oxon using High-Resolution Mass Spectrometry (HRMS) , specifically comparing its efficacy against traditional Triple Quadrupole (QQQ) workflows.

Chemical Identity and Metabolic Pathway

To identify the target, we must first understand the transformation. The metabolic conversion of Sulprofos to its oxon involves the replacement of the thion sulfur (

) with oxygen ( ). This results in a specific mass shift that HRMS can detect with sub-ppm accuracy.

Chemical Specifications

• Parent: Sulprofos (

  )[1][2][3][4]

• Target: Sulprofos Oxon (

  )

• Exact Mass (Neutral): 306.0513 Da

• Target Ion

  : 307.0586 Da

Visualization: Oxidative Desulfuration Pathway

Figure 1: The metabolic pathway converting Sulprofos to its Oxon form, highlighting the exact mass shift critical for HRMS filtering.

Comparative Analysis: HRMS vs. Triple Quadrupole (QQQ)

While Triple Quadrupole (QQQ) instruments operating in Multiple Reaction Monitoring (MRM) mode are the gold standard for quantification due to their sensitivity and dynamic range, they struggle with identification in complex matrices.

The Isobaric Interference Problem

In a nominal mass system (QQQ), a compound with mass 307.3 might be indistinguishable from Sulprofos Oxon (307.05). If the interfering compound also fragments to a similar daughter ion (a common occurrence with co-eluting matrix components like lipids or pigments), a false positive occurs.

HRMS (Q-TOF or Orbitrap) solves this by measuring mass to 4 decimal places, effectively filtering out interferences that are "close" in nominal mass but distinct in exact mass.

Table 1: Performance Comparison

Feature	Triple Quadrupole (QQQ)	High-Resolution MS (HRMS)	Verdict for Sulprofos Oxon
Primary Mode	Targeted MRM (Unit Resolution)	Full Scan / Targeted MS/MS (High Res)	HRMS (Retrospective analysis possible)
Mass Accuracy	~0.7 Da (Nominal)	< 0.002 Da (< 5 ppm)	HRMS (Essential for ID)
Selectivity	Medium (Dependent on transitions)	Ultra-High (Dependent on mass accuracy)	HRMS (Eliminates matrix noise)
Sensitivity	Excellent (pg/mL levels)	Good (ng/mL levels)	QQQ (Better for trace quantitation)
Confirmation	Ratio of 2 transitions	Exact Mass + Isotopic Pattern + Fragments	HRMS (Higher confidence)

Experimental Protocol: The Self-Validating HRMS Workflow

This protocol uses a Q-TOF system, but parameters are transferable to Orbitrap platforms. The workflow is designed to be self-validating by leveraging isotopic fidelity.

Step 1: Sample Preparation (QuEChERS)[5]

• Extraction: Weigh 10g homogenized sample. Add 10 mL Acetonitrile (ACN). Shake vigorously (1 min).

• Partitioning: Add 4g MgSO4 + 1g NaCl. Centrifuge at 3000 rpm for 5 min.

• Clean-up (d-SPE): Transfer 1 mL supernatant to d-SPE tube (PSA + C18). C18 is crucial to remove lipids that interfere with OP analysis.

• Reconstitution: Evaporate to dryness under

  and reconstitute in 90:10 :MeOH.

Step 2: UHPLC Conditions

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus), 2.1 x 100 mm, 1.8 µm.

• Mobile Phase A: 5 mM Ammonium Formate in Water + 0.1% Formic Acid (Promotes

  ).

• Mobile Phase B: Methanol + 0.1% Formic Acid.[5]

• Gradient: 5% B (0-1 min)

  95% B (10 min) Hold (2 min).

• Flow Rate: 0.3 mL/min.

Step 3: HRMS Acquisition Parameters

• Ionization: ESI Positive Mode.

• Source Temp: 325°C (Ensure complete desolvation).

• Acquisition Mode: Data Dependent Acquisition (DDA) or All-Ions MS/MS.

• Mass Range: 50–1000 m/z.

• Reference Mass: Continuous infusion of reference solution (e.g., Purine/HP-0921) to maintain <2 ppm accuracy.

Step 4: Data Processing & Confirmation Criteria (SANTE/11312/2021)

To confirm Sulprofos Oxon, the following criteria must be met:

• Mass Accuracy: The precursor ion (

  307.0586) must be within ±5 ppm of theoretical.

• Retention Time: Within ±0.1 min of the reference standard.

• Isotopic Pattern: The abundance of the A+1 (

  ) and A+2 ( ) isotopes must match the theoretical simulation within 10% error. Note: Sulprofos Oxon contains two Sulfur atoms, giving it a distinct A+2 signature that aids confirmation.

• Fragment Ions: At least one accurate mass fragment ion (e.g., loss of the propyl-S group).

Visualization: The Analytical Workflow

Figure 2: Step-by-step workflow from sample extraction to data validation using HRMS.[6]

References

• European Commission. (2021).[6][7] Analytical quality control and method validation procedures for pesticide residues analysis in food and feed (SANTE/11312/2021).[6][7][8][9] Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 62963, Sulprofos. Retrieved from [Link]

• Kaufmann, A., et al. (2010). Analysis of pesticides in food by LC-high resolution mass spectrometry.[10] Journal of Mass Spectrometry. [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. Sulprofos | CAS 35400-43-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. Sulprofos [webbook.nist.gov]
• 4. achemtek.com [achemtek.com]
• 5. lcms.cz [lcms.cz]
• 6. Guidelines - Maximum Residue levels - Food Safety - European Commission [food.ec.europa.eu]
• 7. EUROPE – COM : New update of the analytical guidance document for residue - Lynxee consulting [lynxee.consulting]
• 8. EURL | Residues of Pesticides | Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed [eurl-pesticides.eu]
• 9. Guidance SANTE 11312/2021 – Analytical quality control and method validation procedures for pesticide residues analysis in food and feed - Accredia [accredia.it]
• 10. w3.ual.es [w3.ual.es]

Safety & Regulatory Compliance

Sulprofos oxon proper disposal procedures

Laboratory Stewardship Guide: Safe Disposal and Decontamination of Sulprofos Oxon

Executive Summary & Hazard Context

Sulprofos oxon is the activated oxygen analog metabolite of the organothiophosphate pesticide Sulprofos (Bolstar).[1] Unlike its parent thion compound, the oxon moiety possesses a phosphorus-oxygen (P=O) double bond, making it a direct and potent inhibitor of acetylcholinesterase (AChE).[1]

Operational Criticality:

• Higher Toxicity: The oxon form is significantly more acutely toxic than the parent compound due to its immediate affinity for the serine residue in the AChE active site.[1]

• Dermal Risk: Like most organophosphates (OPs), it exhibits high lipophilicity, allowing rapid dermal absorption.[1]

• Disposal Logic: Standard solvent waste streams are insufficient.[1] You must chemically deactivate the cholinesterase-inhibiting capability via Alkaline Hydrolysis before the waste leaves your bench for final incineration.[1]

Pre-Operational Safety Assessment

Before handling waste, you must establish a barrier between the neurotoxin and your physiology.[1] The oxon does not require ingestion to be fatal; a splash on the forearm is sufficient for systemic toxicity.[1]

Table 1: Mandatory Personal Protective Equipment (PPE)

PPE Component	Material Specification	Scientific Rationale
Primary Gloves	Butyl Rubber or Viton (Min.[1] 0.3mm)	Standard Nitrile provides only splash protection against OPs.[1] Butyl/Viton offers superior permeation resistance against organophosphates and the organic solvents (e.g., acetone/methanol) often used as carriers.[1]
Secondary Gloves	Nitrile (Long cuff)	Worn under the primary gloves to protect during doffing.[1]
Respiratory	P100 / Organic Vapor Cartridge	Prevents inhalation of aerosols during liquid transfer or neutralization.[1]
Body Protection	Tyvek® Lab Coat or Apron	Disposable, impervious layer to prevent clothing contamination.[1]
Eye Protection	Chemical Splash Goggles	Face shield recommended if handling volumes >50 mL.[1]

The Decontamination Protocol: Alkaline Hydrolysis[1]

The objective is to cleave the phosphoester bond.[1] The P=O bond that makes the oxon toxic also renders it susceptible to nucleophilic attack by hydroxide ions (

).[1]

The Mechanism:

[1]

Note: While the breakdown products (phenols) are still chemical pollutants, they lack the neurotoxic capacity of the parent oxon.[1]

Reagent Preparation

• Primary Decontaminant: 1N to 5N Sodium Hydroxide (NaOH).[1]

• Alternative: 10% Sodium Hypochlorite (Bleach) solution (freshly prepared).[1] Caution: Bleach can be exothermic with certain organic solvents.

Step-by-Step Neutralization Procedure

• Segregation: Isolate the Sulprofos oxon waste in a chemically resistant container (HDPE or Glass). Do not mix with acidic waste streams (this reverses/halts hydrolysis).[1]

• Solvent Check: If the oxon is dissolved in a volatile solvent (e.g., acetone), ensure the container is in a fume hood to manage vapors.[1]

• The Mix: Slowly add the waste solution to the 5N NaOH solution. A ratio of 1:1 (Waste:Base) or higher is recommended to ensure excess hydroxide ions.[1]

• Agitation: Gently swirl or stir (magnetic stirrer) to ensure phase contact, especially if the waste contains non-polar solvents.[1]

• Dwell Time: Allow the mixture to stand for 24 hours . Organophosphate hydrolysis is not instantaneous; steric hindrance can slow the nucleophilic attack.[1]

• Validation: After 24 hours, check the pH. It must remain >10 . If the pH has dropped, add more NaOH and extend the dwell time.[1]

Workflow Visualization

The following diagram outlines the decision logic and workflow for handling Sulprofos oxon waste.

Figure 1: Operational workflow for the segregation, neutralization, and disposal of organophosphate waste.

Waste Management & Storage

Once the 24-hour hydrolysis is complete, the waste is still chemically hazardous (corrosive due to NaOH, toxic due to phenolic byproducts), but the acute neurotoxic risk is mitigated.[1]

• RCRA Classification: Treat as Acutely Hazardous Waste .[1] While Sulprofos is not explicitly P-listed (unlike Parathion P089), its LD50 profile warrants managing it with the highest caution.[1]

• Labeling:

  • Primary Tag: "Hazardous Waste - Toxic, Corrosive."[1]

  • Constituents: List "Sulprofos Oxon (Trace), Sodium Hydroxide, [Solvent Name], Phenolic metabolites."[1]

• Storage Compatibility: Store in Secondary Containment. NEVER store near acids (risk of heat generation and toxic gas) or oxidizers (if organic solvents are present).[1]

Emergency Spill Response

If a spill occurs outside the fume hood:

• Evacuate: Clear the immediate area.

• Don PPE: Upgrade to full Tyvek suit and respiratory protection.[1]

• Contain: Use absorbent pads (vermiculite or diatomaceous earth) to encircle the spill.[1]

• In-Situ Decontamination: Gently pour 10% bleach or 1N NaOH over the absorbent material.[1] Allow to sit for 30 minutes.

• Collect: Scoop material into a wide-mouth hazardous waste jar. Label as "Spill Debris: Sulprofos Oxon."[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 37125, Sulprofos.[1] Retrieved from [Link][1]

• U.S. Environmental Protection Agency (2012). How to Dispose of Old Pesticides – Advice from EPA.[1][2] Retrieved from [Link][1][2]

• Centers for Disease Control and Prevention (NIOSH). Pocket Guide to Chemical Hazards - Organophosphorus Pesticides.[1] Retrieved from [Link][1]

• Save My Exams (2025). Acid & Alkaline Hydrolysis of Esters. (Mechanism Verification). Retrieved from [Link]

Sources

• 1. Sulprofos (Ref: NTN 9306) [sitem.herts.ac.uk]
• 2. colonialpest.com [colonialpest.com]